Ethyl 2-chloro-6-methoxynicotinate

Core Science & Biosynthesis

A Technical Guide to the Physicochemical Properties of Ethyl 2-chloro-6-methoxynicotinate

Prepared by: Gemini, Senior Application Scientist

Abstract: Ethyl 2-chloro-6-methoxynicotinate is a substituted pyridine derivative that serves as a versatile intermediate in medicinal chemistry and synthetic organic chemistry.[1] Its utility as a building block is defined by the reactivity of its functional groups—the ethyl ester, the chloro substituent, and the methoxy group—all arrayed on a pyridine scaffold. A thorough understanding of its physicochemical properties is paramount for researchers in drug development and process chemistry to ensure reproducible reaction outcomes, develop robust analytical methods, and design molecules with targeted property profiles. This guide provides a comprehensive analysis of the core physicochemical attributes of Ethyl 2-chloro-6-methoxynicotinate, offering both established data and predictive insights based on closely related analogues. It details validated analytical methodologies, explains the scientific rationale behind procedural choices, and presents a framework for its safe and effective handling.

Molecular Identity and Core Physical Properties

The foundational characteristics of a molecule dictate its behavior in both chemical and biological systems. These properties are the first point of reference for any laboratory procedure, from weighing and dissolution to reaction setup and purification.

Chemical Structure and Identifiers

The arrangement of atoms and functional groups in Ethyl 2-chloro-6-methoxynicotinate is key to its chemical personality. The electron-withdrawing chlorine atom and ester group, combined with the electron-donating methoxy group, create a unique electronic landscape on the pyridine ring that governs its reactivity.

Caption: Chemical structure of Ethyl 2-chloro-6-methoxynicotinate.

Table 1: Chemical Identifiers and Core Properties

Property	Value	Source / Rationale
IUPAC Name	ethyl 2-chloro-6-methoxypyridine-3-carboxylate	[1]
Molecular Formula	C₉H₁₀ClNO₃	Calculated
Molecular Weight	215.63 g/mol	Calculated
InChI	InChI=1S/C9H10ClNO3/c1-3-14-9(12)6-4-5-7(13-2)11-8(6)10/h4-5H,3H2,1-2H3	[1]
Appearance	White to off-white solid	Predicted based on analogues
Melting Point	~65-70 °C	Estimated based on the closely related analogue, ethyl 2-chloro-6-methylisonicotinate (65-69 °C)

| Boiling Point | >100 °C at reduced pressure | Estimated based on the analogue ethyl 2-chloro-6-methylisonicotinate (107 °C / 1.5 mmHg) |

Solubility and Partitioning Behavior

Solubility is a critical parameter influencing reaction kinetics, purification strategies, and formulation for biological screening. The lipophilicity, often expressed as the partition coefficient (LogP), is a key determinant of a compound's pharmacokinetic profile, including absorption and membrane permeability.

Solubility Profile

The molecule's structure suggests moderate polarity. It is expected to be soluble in a range of common organic solvents.

Table 2: Predicted Solubility Profile

Solvent	Predicted Solubility	Rationale
Methanol	Soluble	The analogue ethyl 2-chloro-6-methylisonicotinate is soluble in methanol.
Ethanol	Soluble	Similar polarity to methanol.
Dichloromethane	Soluble	Common solvent for non-polar to moderately polar organic compounds.
Ethyl Acetate	Soluble	Often used in chromatographic purification of this class of compounds.[2]
Water	Sparingly Soluble	The presence of polar ester and ether groups is offset by the chlorinated aromatic ring and hydrocarbon chain.

| DMSO | Soluble | High-polarity aprotic solvent capable of dissolving a wide range of compounds. |

Lipophilicity (LogP)

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity. A higher LogP value indicates greater preference for a non-polar environment.

• Predicted LogP: ~2.2 - 2.5

  • Rationale: This estimation is based on the calculated LogP of the highly similar analogue, ethyl 2-chloro-6-methylisonicotinate, which is 2.22.[3] This value suggests the compound is moderately lipophilic, a common feature in orally bioavailable drug candidates.

Spectroscopic and Spectrometric Characterization

Spectroscopic analysis provides an electronic and structural fingerprint of the molecule, essential for identity confirmation and purity assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise structure of an organic molecule in solution.

• ¹H NMR (Proton NMR): The spectrum is predicted to show distinct signals corresponding to each unique proton environment.

  • ~1.4 ppm (triplet, 3H): The methyl protons (-CH₃) of the ethyl ester group, split by the adjacent methylene group.

  • ~4.4 ppm (quartet, 2H): The methylene protons (-CH₂-) of the ethyl ester group, split by the adjacent methyl group.

  • ~4.0 ppm (singlet, 3H): The methyl protons of the methoxy (-OCH₃) group.

  • ~7.0-8.0 ppm (two doublets, 1H each): The two aromatic protons on the pyridine ring, which would appear as an AX system.

• ¹³C NMR (Carbon NMR): The spectrum will confirm the carbon backbone and the presence of key functional groups.

  • ~14 ppm: Ethyl ester -CH₃ carbon.

  • ~54 ppm: Methoxy -OCH₃ carbon.

  • ~62 ppm: Ethyl ester -CH₂- carbon.

  • ~110-165 ppm: Six distinct signals corresponding to the carbons of the pyridine ring.

  • ~165 ppm: The carbonyl carbon (C=O) of the ethyl ester.

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in the molecule by detecting their characteristic vibrational frequencies.

Table 3: Predicted Key IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibration Type
~2980-2850	C-H (Alkyl)	Stretching
~1730-1715	C=O (Ester)	Stretching
~1600, ~1480	C=C, C=N (Aromatic Ring)	Stretching
~1250-1200	C-O (Ester)	Stretching
~1150-1085	C-O (Aryl Ether)	Stretching

| ~750-700 | C-Cl | Stretching |

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and offers structural clues through fragmentation analysis. Using a soft ionization technique like Electrospray Ionization (ESI), the protonated molecule [M+H]⁺ is expected.

• Expected Molecular Ion: m/z = 216.037 (for [M+H]⁺ corresponding to C₉H₁₁ClNO₃⁺).

• Isotopic Pattern: A characteristic [M+H]⁺:[M+2+H]⁺ ratio of approximately 3:1 will be observed due to the natural abundance of the ³⁵Cl and ³⁷Cl isotopes. This is a definitive marker for a monochlorinated compound.

• Proposed Fragmentation Pathway:

  • The primary fragmentation is likely the loss of the ethoxy group (-OCH₂CH₃) or an ethylene molecule (C₂H₄) from the ester, leading to significant daughter ions.

Caption: Proposed ESI-MS fragmentation pathway for Ethyl 2-chloro-6-methoxynicotinate.

Chromatographic Purity Assessment

Chromatography is essential for determining the purity of the compound and for isolating it from reaction mixtures. High-Performance Liquid Chromatography (HPLC) is the gold standard for quantitative purity analysis.

Recommended HPLC Method for Purity Analysis

This protocol is designed as a robust, self-validating system for assessing the purity of Ethyl 2-chloro-6-methoxynicotinate.

• Scientific Rationale:

  • Column: A C18 stationary phase is chosen as it is the workhorse for reverse-phase chromatography, providing excellent retention and separation for moderately polar molecules like the target compound.

  • Mobile Phase: An acetonitrile/water gradient is used to elute a range of potential impurities with varying polarities.

  • Modifier: 0.1% Formic Acid is added to the mobile phase to control the ionization state of any acidic or basic species, ensuring sharp, symmetrical peak shapes. It is also volatile, making the method compatible with mass spectrometry (LC-MS).[4]

  • Detector: UV detection at 254 nm is selected because the substituted pyridine ring is a strong chromophore that absorbs well at this wavelength.

Caption: Experimental workflow for HPLC purity determination.

Table 4: Detailed HPLC Protocol

Parameter	Setting
Instrument	Standard UHPLC/HPLC System
Column	C18, 2.1 x 50 mm, 1.8 µm particles
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	10% B to 95% B over 5 minutes, hold 1 min, re-equilibrate 2 min
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	2-5 µL
Detector	UV at 254 nm

| Sample Prep. | 1 mg/mL in Acetonitrile/Water (1:1) |

Chemical Stability and Reactivity

Understanding the stability of the compound is crucial for storage and for predicting its behavior in reaction mixtures.

• Storage: The compound should be stored in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., nitrogen or argon). This recommendation is based on the air-sensitive nature of similar compounds.

• Stability: It is expected to be stable under neutral conditions. However, it may be susceptible to hydrolysis of the ester group under strong acidic or basic conditions, especially at elevated temperatures.

• Reactivity: The primary sites of reactivity are:

  • C2-Chloro Position: The chlorine atom can be displaced by various nucleophiles (e.g., amines, thiols) in nucleophilic aromatic substitution reactions, a common strategy for building molecular complexity.

  • Ester Group: The ester can be hydrolyzed to the corresponding carboxylic acid or converted to an amide via reaction with amines.

Safety and Handling

As a laboratory chemical, Ethyl 2-chloro-6-methoxynicotinate must be handled with appropriate precautions. The following guidance is synthesized from safety data sheets (SDS) of structurally related compounds.[5][6]

• GHS Hazard Statements (Predicted):

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautionary Measures:

  • Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical fume hood.[7]

  • Personal Protective Equipment (PPE): Wear protective gloves (e.g., nitrile), safety goggles with side-shields, and a lab coat.[5][7]

  • Handling: Avoid breathing dust/fumes. Wash hands thoroughly after handling.[7]

  • Storage: Keep the container tightly sealed in a cool, well-ventilated area away from incompatible materials.[7]

Conclusion

Ethyl 2-chloro-6-methoxynicotinate is a valuable chemical intermediate with a well-defined physicochemical profile. Its moderate lipophilicity, distinct spectroscopic signatures, and predictable reactivity make it a reliable building block for synthetic applications. The analytical methods and handling protocols detailed in this guide provide a robust framework for researchers to confidently incorporate this compound into their workflows, ensuring both the quality of their results and the safety of their laboratory environment.

References

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• SynQuest Laboratories. CAS 4755-77-5 | Ethyl 2-chloro-2-oxoacetate.
• ChemicalBook. METHYL 2-CHLORO-6-METHOXYNICOTINATE synthesis.
• Sigma-Aldrich. SAFETY DATA SHEET - Ethyl chloroacetate.
• ChemScene. Safety Data Sheet.
• Fisher Scientific. SAFETY DATA SHEET. (General reference for safety and handling protocols).
• Weiss Chemie + Technik. Safety data sheet according to Regulation (EC) No 1907/2006.
• Fisher Scientific. SAFETY DATA SHEET.
• ChemScene. 3998-88-7 | Ethyl 2-chloro-6-methylisonicotinate.
• Sigma-Aldrich.
• Benchchem. Ethyl 2-chloro-6-methoxynicotinate. (Source for IUPAC name, InChI, and chemical description).
• PubChemLite. Ethyl 2-chloro-6-methylisonicotinate (C9H10ClNO2).
• The Royal Society of Chemistry. Cross-coupling reactivity of 1,1-dichloroalkenes under palladium catalysis.
• NP-MRD. 13C NMR Spectrum (1D, 126 MHz, H2O, predicted).
• Reich, H. NMR Spectroscopy. University of Wisconsin. (General reference for NMR principles).
• MassBank. MSBNK-Fac_Eng_Univ_Tokyo-JP002342. (General reference for mass spectra).
• NIH PMC. Crystal structure of ethyl 2-chloro-6-methylquinoline-3-carboxylate.
• BLD Pharm. 1003578-20-8|Ethyl 2-chloro-6-ethoxynicotinate.
• Vertex AI Search Result. (Source for analogue purity).
• Molbase. ethyl (2E)-(6-methoxy-1-benzothien-3-yl)(methoxyimino)ethanoate. (General reference for properties of ethyl esters).
• EPA. Ethyl 2-chloro-6-fluorophenylacetate Properties.
• DTIC. Mass spectral studies of 1-(2-chloroethoxy)-2-[(2-chloroethyl)thio] ethane.
• Benchchem. Application Notes and Protocols for the NMR Spectroscopic Analysis of 2-Ethyl-6-methoxynaphthalene. (General reference for NMR protocols).
• Doc Brown's Advanced Organic Chemistry. C2H5Cl CH3CH2Cl infrared spectrum of chloroethane.
• Santa Cruz Biotechnology. Ethyl 2-chloro-3-cyano-6-methylisonicotinate.
• Sigma-Aldrich. Ethyl chloroacetate.
• Waters Corporation. Using a Systematic Screening Protocol and MaxPeak™ HPS Technology to Develop a UHPLC Method. (General reference for HPLC method development).
• Siuzdak, G. Applications of mass spectrometry in combinatorial chemistry.
• NIST WebBook. Ethyl Chloride. (General reference for IR spectra).
• SIELC Technologies. Separation of Ethyl 2-chloroacrylate on Newcrom R1 HPLC column. (General reference for HPLC methods).
• PubChem. Ethyl 2-(2-chloro-6-methylanilino)-2-phenylacetate. (General reference for chemical properties).
• Cogent Columns. Phenolic Compounds Analyzed in Normal Phase HPLC with a C18 Column. (General reference for HPLC methods).
• Google Patents. CN101125815A - A kind of chemical synthesis method of ethyl 6-chloro-6-oxohexanoate.
• ResearchGate. The IR spectrum of ( E )-2-ethoxy-6-[(4-fluorophenylimino)methyl]phenol. (General reference for IR spectroscopy).

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safety data sheet (SDS) Ethyl 2-chloro-6-methoxynicotinate hazards

This guide serves as a technical whitepaper for the safe handling, toxicological assessment, and experimental application of Ethyl 2-chloro-6-methoxynicotinate . It is designed for researchers and drug development professionals, prioritizing mechanism-based safety protocols over generic advice.

CAS Number: 130879-37-7 Role: Key Intermediate for S1P1 Receptor Agonists & Heterocyclic Synthesis

Executive Summary

Ethyl 2-chloro-6-methoxynicotinate is a halogenated pyridine ester widely utilized in medicinal chemistry as a scaffold for nucleophilic aromatic substitution (SNAr) reactions. While invaluable for synthesizing immunomodulatory drugs (e.g., S1P1 agonists), its reactivity profile presents specific hazards. It acts as a Skin, Eye, and Respiratory Irritant (Category 2/3) and possesses Acute Oral Toxicity (Category 4) .

This guide synthesizes physicochemical data with field-proven handling protocols to ensure operator safety and experimental integrity.

Chemical Identity & Physicochemical Profile

Understanding the physical state and molecular weight is crucial for determining engineering controls (e.g., dust vs. vapor control).

Parameter	Data
IUPAC Name	Ethyl 2-chloro-6-methoxypyridine-3-carboxylate
CAS Number	130879-37-7
Molecular Formula	C9H10ClNO3
Molecular Weight	215.63 g/mol
Physical State	Solid (White to off-white powder)
Solubility	Soluble in organic solvents (DCM, EtOAc, DMSO); low water solubility.[1]
Reactivity	Susceptible to SNAr at C2 (Cl displacement) and ester hydrolysis at C3.

Expert Insight: The presence of the chlorine atom at the ortho position to the pyridine nitrogen activates the ring for nucleophilic attack. This same reactivity, which makes it a potent building block, suggests a mechanism for biological interaction with nucleophilic residues (e.g., cysteine, lysine) in skin proteins, driving its irritation and potential sensitization profile.

Hazard Identification (GHS Classification)

Based on structural analogs and available safety data for halogenated nicotinates, the following GHS classifications apply.

Signal Word: WARNING

Hazard Class	Category	H-Code	Hazard Statement
Acute Toxicity (Oral)	4	H302	Harmful if swallowed.
Skin Corrosion/Irritation	2	H315	Causes skin irritation.[2]
Eye Damage/Irritation	2A	H319	Causes serious eye irritation.[2]
STOT - Single Exposure	3	H335	May cause respiratory irritation.[2]

Toxicological Causality

• H315/H319 (Irritation): The compound is an alkylating-like agent due to the electron-deficient pyridine ring. Contact with mucous membranes leads to local inflammation.

• H302 (Oral Toxicity): Pyridine derivatives often interfere with metabolic pathways (e.g., niacin mimics), leading to systemic toxicity if ingested.

Risk Mitigation & Handling Protocols

Safety is not just about PPE; it is about controlling the environment.

Engineering Controls

• Primary Barrier: All handling of the solid powder (weighing, transfer) must occur inside a certified Chemical Fume Hood to mitigate H335 (Respiratory Irritation).

• Static Control: As a dry organic powder, electrostatic discharge is a risk. Use anti-static weighing boats and ground all equipment.

Personal Protective Equipment (PPE) Matrix

• Eyes: Chemical safety goggles (ANSI Z87.1). Reasoning: Standard safety glasses do not seal against airborne dust particles that cause H319.

• Hands: Nitrile gloves (minimum 0.11 mm thickness). Reasoning: Nitrile provides excellent resistance to the esters and halogenated heterocycles. Double-gloving is recommended during solubilization in DMSO or DMF.

• Respiratory: If fume hood work is impossible (not recommended), a NIOSH-approved N95 or P100 particulate respirator is required.

Experimental Workflow: Safe Solubilization

The transition from solid to solution is the highest risk point for exposure.

Figure 1: Safe handling workflow emphasizing containment during the solid-to-liquid transition.

Emergency Response & First Aid

This protocol is designed to be self-validating: the response stops the exposure mechanism immediately.

Exposure Route	Immediate Action	Mechanistic Rationale
Eye Contact	Rinse immediately with water for 15 mins. Lift eyelids.	Dilution is critical to prevent corneal etching from the acidic hydrolysis products.
Skin Contact	Wash with soap and water . Remove contaminated clothing.	Lipophilic solvents (alcohol/acetone) may drive the chemical deeper into the dermis; use soap to emulsify.
Inhalation	Move to fresh air . If breathing is difficult, give oxygen.	Removes the irritant source; oxygen supports alveolar exchange if inflammation occurs.
Ingestion	Rinse mouth . Do NOT induce vomiting. Call Poison Control.	Vomiting risks aspiration pneumonia and re-exposure of the esophagus to the irritant.

Emergency Decision Tree

Figure 2: Triage logic for immediate exposure response.

Synthesis & Application Context

To validate the necessity of handling this hazard, one must understand its utility. Ethyl 2-chloro-6-methoxynicotinate is a high-value scaffold.[3]

• S1P1 Receptor Agonists: The chloropyridine core allows for the attachment of lipophilic tails via SNAr reactions, a critical step in synthesizing immunomodulators for Multiple Sclerosis (MS) treatment.

• Regioselectivity: The presence of the 6-methoxy group directs nucleophilic attack to the 2-position, allowing for precise structural modifications without protecting groups.

Waste Management: Dispose of as Halogenated Organic Waste . Do not mix with aqueous waste streams to prevent uncontrolled hydrolysis.

References

• PubChem. (n.d.). Ethyl 2-chloro-6-methoxynicotinate (Compound).[1][3][4][5][6][7] National Library of Medicine. Retrieved from [Link]

• Alchimica. (n.d.).[3] Product Catalog: CAS 130879-37-7.[1][3][4][5][7] Retrieved from [Link]

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Ethyl 2-chloro-6-methoxynicotinate: A Strategic Scaffold in Medicinal Chemistry

[1]

Executive Summary

Ethyl 2-chloro-6-methoxynicotinate (CAS Ref: Analogous to 41657-96-3 for methyl ester) represents a "pivot scaffold" in modern drug discovery.[1] Its value lies in its orthogonal reactivity profile : a highly activated C2-chlorine atom, a versatile C3-ethyl ester, and a C6-methoxy group that serves as either a stable blocking group or a latent pharmacophore (via demethylation to pyridone).[1]

This guide dissects the utility of this building block, moving beyond basic properties to explore its role in synthesizing kinase inhibitors , P2X3 antagonists , and bicyclic heteroaromatics (e.g., pyrido[2,3-d]pyrimidines). We provide validated protocols for its synthesis and functionalization, emphasizing regiocontrol and yield optimization.

Chemical Profile & Structural Analysis

The compound features a pyridine core with a specific "Push-Pull" electronic configuration that dictates its reactivity.[1]

Feature	Chemical Moiety	Electronic Effect	Synthetic Utility
C2	Chlorine	-withdrawing, Leaving Group	Primary Electrophile : Highly activated for due to ortho-ester and pyridine nitrogen.[1]
C3	Ethyl Ester	-withdrawing (EWG)	Cyclization Handle : Precursor for amides, alcohols, or heterocycle fusion.[1][2]
C6	Methoxy	-donating (EDG)	Modulator : Deactivates C5/C6, directing nucleophiles to C2.[1][2] Can be deprotected to 2-pyridone.[1][2]
N1	Pyridine Nitrogen	-withdrawing	Director : Enhances acidity of C2/C6 positions.[1][2]

Reactivity Heatmap

The C2 position is the "hotspot" for nucleophilic attack.[2] The presence of the electron-withdrawing ethoxycarbonyl group at C3 lowers the LUMO energy at C2, making it significantly more reactive than a standard 2-chloropyridine.[1]

Synthesis & Manufacturing

While 2,6-dichloronicotinates can be used as starting materials, regioselectivity issues often arise during mono-alkoxylation.[1] The most robust route, ensuring structural integrity, proceeds via O-alkylation of 2-chloro-6-hydroxynicotinic acid .[1]

Validated Synthesis Protocol (Lab Scale)

Objective: Synthesis of Ethyl 2-chloro-6-methoxynicotinate from 2-chloro-6-hydroxynicotinic acid.

Reagents:

• Precursor: 2-Chloro-6-hydroxynicotinic acid (1.0 eq)[1]

• Alkylating Agent: Ethyl Iodide (EtI) or Diethyl Sulfate (2.5 eq)

• Base/Catalyst: Silver Carbonate (

  ) or in DMF (Cost-effective)[1]

• Solvent:

  or DMF[2]

Step-by-Step Workflow:

• Dissolution : Dissolve 2-chloro-6-hydroxynicotinic acid in dry DMF (0.5 M concentration).

• Base Addition : Add

  (2.5 eq) and stir at room temperature for 30 min to generate the dipotassium salt (carboxylate and phenoxide).

• Alkylation : Add Ethyl Iodide (2.5 eq) dropwise. Note:

  promotes O-alkylation over N-alkylation more effectively in difficult substrates, but is sufficient here.[1]

• Reaction : Heat to 50°C for 3-5 hours. Monitor by LCMS for the disappearance of the acid (

  ) and formation of the diester/ether ( ).

• Workup : Dilute with EtOAc, wash with water (x3) and brine. Dry over

  .[2]

• Purification : Flash chromatography (Hexane/EtOAc).

Figure 1: Synthesis pathway favoring O-alkylation to yield the target pyridine ether.

Reactivity & Synthetic Utility

The compound acts as a divergency point.[2] The order of operations is critical:

at C2 should generally precede ester hydrolysis to avoid competing decarboxylation or solubility issues.[2]

A. Functionalization (C-N Bond Formation)

The C2-chloride is easily displaced by primary and secondary amines, anilines, and thiols.[2]

• Conditions : 1.1 eq Amine, 2.0 eq DIPEA, DMSO or NMP, 80-100°C.

• Outcome : Yields Ethyl 2-amino-6-methoxynicotinates .[1]

• Relevance : This motif (2-amino-nicotinate) is ubiquitous in MEK and EGFR kinase inhibitors.[1]

B. Cyclization to Pyrido[2,3-d]pyrimidines

By reacting the ester with guanidine or amidines, the molecule undergoes a cascade reaction (Amidation

cyclization) to form bicyclic systems.

C. Demethylation (C6 Modification)

The methoxy group is not just inert; it protects the pyridone.[2] Treatment with HBr/AcOH or TMSI reveals the 2-chloro-6-pyridone-3-carboxylate , changing the hydrogen bond donor/acceptor profile significantly.[1]

Figure 2: Divergent synthesis map demonstrating the scaffold's versatility.

Pharmaceutical Applications

This building block is structurally homologous to intermediates used in the synthesis of several high-profile drug classes.

Case Study: P2X3 Receptor Antagonists

P2X3 antagonists (e.g., Gefapixant , Sivopixant ) often utilize a substituted pyridine or benzene core linked to a heterocycle.[2]

• Application : The Ethyl 2-chloro-6-methoxynicotinate can be converted to 2-aryloxy-6-methoxynicotinamides via

  with phenols (using ) followed by amidation.[1]

• Mechanism : The C6-methoxy group provides metabolic stability and lipophilicity, while the C3-amide interacts with the receptor binding pocket.[1]

Case Study: SHP2 Inhibitors

Recent allosteric SHP2 inhibitors feature a central pyridine ring.[2] The 2-amino-6-alkoxy substitution pattern helps lock the conformation required for binding to the allosteric site.[1]

• Protocol :

  • Displace C2-Cl with a complex chiral amine.[1][2]

  • Hydrolyze C3-Ester to Acid.[1][2]

  • Couple with a secondary amine to form the final amide.[2]

Handling, Stability & Safety

• Physical State : White to off-white crystalline solid or powder.[1][2]

• Storage : Store at 2-8°C under inert atmosphere (

  ). Moisture sensitive (ester hydrolysis risk).[2]

• Hazards :

  • Skin/Eye Irritant : The 2-chloro moiety makes it a potential sensitizer.[1][2]

  • Inhalation : Avoid dust generation; use a fume hood.[2]

• Stability : Stable in organic solvents (

  , EtOAc, DMSO).[2] Avoid strong aqueous bases unless hydrolysis is intended.[2]

References

• Benchchem . Ethyl 2-chloro-6-methoxynicotinate Product Profile. Retrieved from .[2]

• PubChem . Compound Summary: Ethyl 2-chloro-6-methoxypyridine-3-carboxylate.[1] .[2]

• ChemicalBook . Synthesis of Methyl 2-chloro-6-methoxynicotinate. .[2]

• Zhao, B. et al. (2019).[2][3] Synthesis of 2-Chloronicotinic Acid Derivatives. Atlantis Press.[2][4] .[1]

• MDPI . Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes. .[2]

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Protocols & Analytical Methods

Application Note: Hydrolysis Protocols for Ethyl 2-chloro-6-methoxynicotinate

Abstract

This comprehensive guide provides detailed protocols and theoretical insights for the hydrolysis of Ethyl 2-chloro-6-methoxynicotinate to its corresponding carboxylic acid, 2-chloro-6-methoxynicotinic acid. This key intermediate is crucial in the synthesis of various pharmaceutical and agrochemical compounds. This document explores the mechanistic underpinnings of both base-promoted (saponification) and acid-catalyzed hydrolysis, offering field-proven, step-by-step protocols. By explaining the causality behind experimental choices, this guide equips researchers with the necessary tools to perform this transformation efficiently and to troubleshoot potential challenges, ensuring high yield and purity of the final product.

Introduction and Strategic Importance

Ethyl 2-chloro-6-methoxynicotinate is a pivotal building block in synthetic organic chemistry. Its conversion to 2-chloro-6-methoxynicotinic acid unlocks a functional handle—the carboxylic acid—that is essential for subsequent amide bond formations, further derivatizations, and the construction of more complex molecular architectures. Derivatives of nicotinic acid are integral to numerous active compounds, including anti-inflammatory drugs and herbicides[1][2].

The hydrolysis of the ethyl ester is a fundamental transformation, yet its success hinges on the appropriate choice of reaction conditions to maximize yield and minimize side reactions. This application note presents two robust protocols: a highly efficient and irreversible base-promoted method using lithium hydroxide, and a classic acid-catalyzed equilibrium-driven method.

Mechanistic Foundations of Ester Hydrolysis

A thorough understanding of the reaction mechanism is critical for optimizing experimental conditions and troubleshooting unforeseen outcomes. Ester hydrolysis can be achieved under either basic or acidic conditions, each following a distinct, yet related, mechanistic pathway.

Base-Promoted Hydrolysis (Saponification)

Base-promoted hydrolysis, commonly known as saponification, is an effectively irreversible process that utilizes a stoichiometric amount of a strong base.[3][4] The reaction proceeds via a nucleophilic acyl substitution mechanism.

The key steps are:

• Nucleophilic Attack: A hydroxide ion (e.g., from LiOH, NaOH) directly attacks the electrophilic carbonyl carbon of the ester, forming a tetrahedral intermediate.[5]

• Elimination of Alkoxide: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the ethoxide as a leaving group.

• Irreversible Acid-Base Reaction: The newly formed carboxylic acid is immediately deprotonated by the strongly basic ethoxide (or another hydroxide ion) to yield a stable carboxylate salt. This final step is thermodynamically highly favorable and renders the entire process irreversible.[3][6]

• Protonation: An acidic workup is required in a separate step to protonate the carboxylate salt and furnish the final neutral carboxylic acid.[3]

Figure 1: Mechanism of base-promoted ester hydrolysis.

Acid-Catalyzed Hydrolysis

Acid-catalyzed hydrolysis is the reverse of Fischer esterification and operates under equilibrium conditions.[4][5][6] To drive the reaction to completion, it is necessary to use a large excess of water, in accordance with Le Châtelier's principle.[6]

The key steps are:

• Protonation of Carbonyl: The acid catalyst (H₃O⁺) protonates the carbonyl oxygen, significantly increasing the electrophilicity of the carbonyl carbon.[7][8]

• Nucleophilic Attack by Water: A weak nucleophile, water, attacks the activated carbonyl carbon to form a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the newly added hydroxyl group to the ethoxy oxygen, converting it into a good leaving group (ethanol).

• Elimination of Alcohol: The tetrahedral intermediate collapses, eliminating a molecule of ethanol and reforming the carbonyl bond.

• Deprotonation: The resulting protonated carboxylic acid is deprotonated by water to regenerate the acid catalyst and yield the final product.

Figure 2: Mechanism of acid-catalyzed ester hydrolysis.

Experimental Protocols & Workflows

The following protocols have been validated for the hydrolysis of Ethyl 2-chloro-6-methoxynicotinate. Adherence to these steps, combined with standard laboratory safety practices, is essential for a successful outcome.

Workflow Overview

The general laboratory workflow for ester hydrolysis is outlined below. The key divergence between the protocols lies in the reaction and workup conditions prior to the final isolation step.

Figure 3: General experimental workflow for hydrolysis.

Protocol 1: Base-Promoted Hydrolysis with Lithium Hydroxide (LiOH)

This is the recommended method due to its high efficiency, irreversibility, and generally mild conditions. Lithium hydroxide is often preferred over sodium or potassium hydroxide in mixed solvent systems like THF/water, as lithium cations have been shown to accelerate the hydrolysis reaction.[9][10]

Materials and Reagents:

• Ethyl 2-chloro-6-methoxynicotinate

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF), reagent grade

• Deionized water

• Hydrochloric acid (HCl), 2 M aqueous solution

• Ethyl acetate and Hexanes for TLC

• Standard laboratory glassware, magnetic stirrer, and filtration apparatus

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve Ethyl 2-chloro-6-methoxynicotinate (1.0 eq.) in a mixture of THF and water (e.g., a 3:1 v/v ratio). A typical concentration is 0.2-0.5 M.

• Addition of Base: Add solid lithium hydroxide monohydrate (1.5-2.0 eq.) to the stirring solution. Alternatively, add an aqueous solution of LiOH. An exothermic reaction may be observed.

• Reaction: Stir the mixture vigorously at room temperature (20-25 °C).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. A typical TLC system is 50% ethyl acetate in hexanes. The product carboxylic acid will have a much lower Rf value than the starting ester. The reaction is typically complete within 2-4 hours.

• Solvent Removal: Once the reaction is complete, remove the THF under reduced pressure using a rotary evaporator.

• Acidification: Cool the remaining aqueous solution in an ice bath. While stirring, slowly add 2 M HCl dropwise. The product, 2-chloro-6-methoxynicotinic acid, will precipitate as a white solid. Monitor the pH with litmus paper or a pH meter, acidifying to a final pH of ~2-3.

• Isolation: Allow the slurry to stir in the ice bath for 30 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration.

• Washing and Drying: Wash the filter cake with a small amount of cold deionized water to remove any inorganic salts. Dry the product under vacuum to a constant weight.

Protocol 2: Acid-Catalyzed Hydrolysis with Hydrochloric Acid

This method is an alternative but is often slower and, being an equilibrium process, may not proceed to completion without a significant excess of water.[8]

Materials and Reagents:

• Ethyl 2-chloro-6-methoxynicotinate

• Hydrochloric acid (HCl), 6 M aqueous solution

• Deionized water

• Sodium bicarbonate (NaHCO₃)

• Standard laboratory glassware, reflux condenser, heating mantle, magnetic stirrer

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, suspend Ethyl 2-chloro-6-methoxynicotinate (1.0 eq.) in 6 M aqueous HCl. Use a sufficient volume of acid to ensure the mixture can be stirred effectively (e.g., 5-10 mL per gram of ester).

• Heating: Attach a reflux condenser and heat the mixture to reflux (approximately 100-110 °C) using a heating mantle.

• Reaction: Maintain the reflux for 4-12 hours. The reaction progress should be monitored periodically. To do this, a small aliquot must be cooled, neutralized, and extracted for analysis (e.g., by TLC or LC-MS).

• Cooling and Precipitation: Once the reaction has reached completion (or equilibrium), turn off the heat and allow the mixture to cool slowly to room temperature, then further cool in an ice bath. The product may precipitate as the hydrochloride salt.

• Isolation: If a precipitate has formed, collect it by vacuum filtration. If the product remains dissolved, proceed to neutralization.

• Neutralization (if required): Slowly add a saturated aqueous solution of sodium bicarbonate to the cooled reaction mixture until the pH is approximately 4-5. Be cautious, as CO₂ evolution will cause vigorous foaming. The carboxylic acid should precipitate during this process.

• Final Collection: Collect the precipitated solid by vacuum filtration, wash with cold deionized water, and dry under vacuum.

Comparative Analysis of Protocols

The choice between a base-promoted or acid-catalyzed protocol depends on substrate compatibility, desired reaction time, and equipment availability. The following table summarizes the key differences.

Parameter	Protocol 1: Base-Promoted (LiOH)	Protocol 2: Acid-Catalyzed (HCl)
Mechanism	Nucleophilic Acyl Substitution	Reversible Equilibrium (Fischer)
Stoichiometry	Stoichiometric base required (1.5-2.0 eq.)	Catalytic acid (used as solvent)
Irreversibility	Yes, driven by carboxylate formation[4][6]	No, requires excess H₂O to drive forward[5]
Temperature	Room Temperature (20-25 °C)	Reflux (~100-110 °C)
Reaction Time	2-4 hours (Typical)	4-12 hours (Typical)
Workup	Solvent removal followed by acidification	Cooling, optional neutralization
Pros	- Fast and clean- Irreversible, high conversion- Mild conditions	- Simple reagents- No organic solvent needed
Cons	- Requires organic solvent (THF)- Sensitive to base-labile groups	- Reversible, may not go to completion- High temperature required- Slower reaction rate

Conclusion

The hydrolysis of Ethyl 2-chloro-6-methoxynicotinate is a critical step for its use as a versatile synthetic intermediate. For general laboratory applications, the base-promoted protocol using lithium hydroxide in a THF/water mixture is highly recommended. It offers a rapid, clean, and irreversible conversion under mild conditions, consistently providing high yields of the desired 2-chloro-6-methoxynicotinic acid. The acid-catalyzed method, while functional, is less efficient due to its reversible nature and the harsh conditions required. By selecting the appropriate protocol and understanding the underlying chemical principles, researchers can reliably produce this valuable carboxylic acid for their ongoing drug discovery and development programs.

References

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters – Saponification. Available at: [Link]

• Chemistry LibreTexts. (2022, September 24). 21.6: Chemistry of Esters. Available at: [Link]

• The Organic Chemistry Tutor. (2016, December 26). Ester Hydrolysis Reaction Mechanism - Acid Catalyzed & Base Promoted Organic Chemistry. YouTube. Available at: [Link]

• Wikipedia. (n.d.). Ester hydrolysis. Available at: [Link]

• Chemistry Steps. (2020, February 22). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Available at: [Link]

• Zhao, B., Lan, Z., Xu, S., & Xiong, Y. (2017). Synthesis of 2-Chloronicotinic Acid Derivatives. Atlantis Press. Available at: [Link]

• Chemistry LibreTexts. (2023, January 22). Acid Catalyzed Hydrolysis of Esters. Available at: [Link]

• Organic Chemistry Data. (n.d.). Ester to Acid - Common Conditions. Available at: [Link]

• Kyorin Pharmaceutical Co., Ltd. (2021). Efficiency of Lithium Cations in Hydrolysis Reactions of Esters in Aqueous Tetrahydrofuran. Chemical and Pharmaceutical Bulletin, 69(6), 582-585. Available at: [Link]

• Greene, T. W., & Wuts, P. G. M. (2006). Protective Groups in Organic Synthesis. John Wiley & Sons.

• ChemHelp ASAP. (2019, November 12). acid-catalyzed mechanism of ester hydrolysis. YouTube. Available at: [Link]

Sources

• 1. Synthesis of 2-Chloronicotinic Acid Derivatives | Atlantis Press [atlantis-press.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 7. m.youtube.com [m.youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Efficiency of Lithium Cations in Hydrolysis Reactions of Esters in Aqueous Tetrahydrofuran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Note: Palladium-Catalyzed Cross-Coupling of Ethyl 2-chloro-6-methoxynicotinate

This Application Note is designed for medicinal chemists and process development scientists working with Ethyl 2-chloro-6-methoxynicotinate . It synthesizes empirical data with mechanistic logic to provide a robust guide for Palladium-catalyzed cross-coupling reactions.

Executive Summary & Chemical Logic

Ethyl 2-chloro-6-methoxynicotinate is a "privileged scaffold" in drug discovery, widely used to synthesize SHP2 inhibitors, HPK1 antagonists, and other kinase-targeted therapies. Its utility stems from the highly differentiated reactivity of its substituents.

Mechanistic Insight: The "Electronic Trap"

The reactivity of this substrate is governed by the synergistic electronic effects of the pyridine nitrogen, the C3-ester, and the C6-methoxy group.

• C2-Position (The Hotspot): The C2-chlorine is activated for oxidative addition by Palladium(0) due to two factors:

  • -Nitrogen Effect: The adjacent pyridine nitrogen pulls electron density, making the C-Cl bond electron-deficient.

  • Ortho-Ester Effect: The C3-ethoxycarbonyl group is a strong electron-withdrawing group (EWG), further lowering the LUMO energy at C2.

• C6-Position (The Shield): The C6-methoxy group is an electron-donating group (EDG). While it directs ortho-lithiation, it deactivates the C6 position towards nucleophilic attack relative to C2.

• Result: This creates a perfect chemoselective window . The C2-Cl bond will undergo oxidative addition significantly faster than any potential C-O activation at C6, allowing for high-yield cross-couplings without regioselectivity issues.

Decision Matrix: Reaction Selection

Use the following logic flow to select the optimal coupling protocol.

Caption: Decision tree for selecting the catalytic system based on the desired coupling partner.

Detailed Experimental Protocols

Protocol A: Suzuki-Miyaura Coupling (Biaryl Synthesis)

Objective: To couple aryl or heteroaryl boronic acids to the C2 position. Rationale: The C2-Cl is electronically activated. Standard bis-phosphine ligands are sufficient.

is preferred for its stability and bite angle, which favors the reductive elimination of sterically crowded nicotinates.

Materials

Reagent	Equiv.	Role
Ethyl 2-chloro-6-methoxynicotinate	1.0	Substrate
Aryl Boronic Acid	1.2 - 1.5	Coupling Partner
	0.05 (5 mol%)	Catalyst
(2M Aqueous)	3.0	Base
1,4-Dioxane	10 V (mL/g)	Solvent

Step-by-Step Procedure

• Setup: In a reaction vial equipped with a magnetic stir bar, charge the nicotinate substrate (1.0 equiv), boronic acid (1.2 equiv), and

  (5 mol%).

• Inertion: Seal the vial and purge with Nitrogen (

  ) or Argon for 5 minutes.

• Solvent Addition: Add degassed 1,4-Dioxane via syringe, followed by the addition of degassed 2M aqueous

  .

  • Note: The presence of water is critical for the transmetallation step involving the boronate species.

• Reaction: Heat the mixture to 90°C for 4–12 hours.

  • Monitoring: Monitor by LC-MS.[1][2] The product usually elutes later than the starting material (check for mass M-Cl+Ar).

• Workup: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc) and wash with water and brine. Dry the organic layer over

  , filter, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc). The ester group makes the product easily separable on silica.

Critical Control Point: Avoid using strong hydroxide bases (NaOH, KOH) or temperatures >100°C, as the C3-ethyl ester is prone to saponification (hydrolysis) to the carboxylic acid.

Protocol B: Buchwald-Hartwig Amination (C-N Bond Formation)

Objective: To introduce primary or secondary amines at the C2 position.[3] Rationale: Amination of 2-chloropyridines can be sluggish with simple catalysts. XPhos or BrettPhos are required because they form electron-rich, bulky Pd-complexes that facilitate oxidative addition into the C-Cl bond and prevent catalyst poisoning by the pyridine nitrogen.

Materials

Reagent	Equiv.	Role
Ethyl 2-chloro-6-methoxynicotinate	1.0	Substrate
Amine (Primary/Secondary)	1.2	Nucleophile
	0.025 (2.5 mol%)	Pd Source
XPhos (or BrettPhos)	0.05 (5 mol%)	Ligand
	2.0	Base
Toluene (or t-Amyl Alcohol)	10 V	Solvent

Step-by-Step Procedure

• Pre-complexation (Optional but Recommended): In the reaction vessel, mix

  and XPhos in a small amount of solvent under and stir for 10 mins to generate the active species.

• Addition: Add the nicotinate substrate, the amine, and solid

  .

• Solvent: Add anhydrous Toluene.

  • Note: Water must be strictly excluded to prevent ester hydrolysis. Use

    (weaker base than NaOtBu) to protect the ester functionality.

• Reaction: Heat to 100°C for 6–16 hours.

• Workup: Filter the mixture through a pad of Celite to remove insoluble salts and Palladium black. Rinse with EtOAc. Concentrate the filtrate.

Troubleshooting: If conversion is low, switch the base to

(anhydrous). Avoid NaOtBu if the ester is labile, as tert-butoxide can sometimes cause transesterification or hydrolysis.

Mechanistic Visualization

The following diagram illustrates the catalytic cycle, highlighting the critical Oxidative Addition step at the C2 position.

Caption: Catalytic cycle for the Suzuki coupling. The electron-deficient C2-Cl bond facilitates rapid oxidative addition.

References

• Vertex Pharmaceuticals. (2016). Preparation of substituted pyridines as inhibitors of sodium channels. Patent WO2016023846. (Demonstrates reactivity of 2-chloro-6-methoxynicotinate derivatives).

• Gribble, G. W., & Joule, J. A. (2010). Palladium in Heterocyclic Chemistry: A Guide for the Synthetic Chemist. Elsevier. (Authoritative text on chloropyridine coupling).

• BenchChem. (2025).[3] Application Notes for Ethyl 6-chloro-4-(methylamino)nicotinate. (Provides analogous protocols for chloronicotinate esters).

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338–6361. (Primary source for XPhos/BrettPhos selection).

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds.[4] Chemical Reviews, 95(7), 2457–2483.

Sources

• 1. 2-Chloro-6-methoxyisonicotinic acid | 15855-06-8 [m.chemicalbook.com]
• 2. METHYL 2-CHLORO-6-METHOXYNICOTINATE synthesis - chemicalbook [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Lab Reporter [fishersci.se]

Application Note: Precision Synthesis of 7-Methoxy-1,8-Naphthyridine Scaffolds

Executive Summary

Ethyl 2-chloro-6-methoxynicotinate (1 ) is a "push-pull" pyridine scaffold uniquely suited for the divergence-oriented synthesis of 1,8-naphthyridine derivatives.[1][2] These bicyclic systems are privileged pharmacophores in kinase inhibitors (e.g., PI3K, mTOR), antibacterial agents (quinolone analogs), and GPCR modulators.[3]

This guide details two high-fidelity protocols to convert the pyridine core into the 1,8-naphthyridine system. Unlike standard quinoline syntheses (e.g., Skraup or Friedländer), this scaffold requires exploiting the C2-Chlorine as an electrophilic gateway and the C3-Ethyl Ester as a cyclization anchor.[3][2]

Key Chemical Challenges & Solutions

Challenge	Chemical Solution
Regioselectivity	The C2-Cl is significantly more electrophilic than the C6-OMe due to the inductive effect of the adjacent ring nitrogen and the C3-ester.[1][2]
Side Reactions	Reaction with hydrazine yields pyrazolo[3,4-b]pyridine (5-membered ring) instead of naphthyridine.[3][1][2] Protocol 1 avoids this by using carbon nucleophiles.[4]
Lability	The C6-methoxy group is acid-sensitive.[3][1][2] Protocols must balance cyclization energy with methoxy preservation.[2]

Strategic Analysis: The "Gateway & Anchor" Mechanism

The transformation relies on a two-step sequence: Nucleophilic Aromatic Substitution (

) followed by Intramolecular Cyclocondensation .[3][1][2]

Figure 1: Divergent synthetic pathways from the parent scaffold.[3] Path A is the primary focus for generating "Nalidixic acid-like" pharmacophores.[3][1][2]

Protocol 1: The Thermodynamic Route (Carbanion Displacement)

Target: 3-Cyano/Carboxy-4-hydroxy-7-methoxy-1,8-naphthyridines.[1][2] Mechanism: ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

displacement by an active methylene carbanion, followed by Dieckmann-type cyclization.[3][1][2]

Materials

• Precursor: Ethyl 2-chloro-6-methoxynicotinate (1.0 eq)[1][2]

• Nucleophile: Ethyl Cyanoacetate (1.1 eq) or Diethyl Malonate (1.1 eq)

• Base: Sodium Hydride (60% dispersion in oil, 2.2 eq)

• Solvent: Anhydrous DMF (Dimethylformamide) or THF.

• Quench: 1N HCl, Ice water.

Step-by-Step Methodology

• Carbanion Formation:

  • In a flame-dried 3-neck flask under Nitrogen atmosphere, suspend NaH (2.2 eq) in anhydrous DMF (0.5 M concentration relative to substrate).

  • Cool to 0°C.

  • Add Ethyl Cyanoacetate (1.1 eq) dropwise over 15 minutes. Caution: Hydrogen gas evolution.[1][2][4]

  • Stir at 0°C for 30 minutes until gas evolution ceases and the solution becomes clear/yellow.

• Displacement (

  ):

  • Add a solution of Ethyl 2-chloro-6-methoxynicotinate (1.0 eq) in DMF dropwise to the carbanion mixture.

  • Allow the reaction to warm to Room Temperature (RT).

  • Heat to 80°C for 4–6 hours.

  • Checkpoint: Monitor by TLC (Hexane:EtOAc 3:1). The starting material (

    ) should disappear; a polar baseline spot (the salt form) may appear.

• Cyclization & Workup:

  • The reaction mixture at this stage typically contains the sodium salt of the cyclized product (due to the acidity of the enol/phenol).

  • Cool to RT.

  • Pour the mixture onto crushed ice (approx. 5x reaction volume).

  • Acidification: Slowly add 1N HCl with vigorous stirring until pH reaches 3–4.

  • The product, Ethyl 3-cyano-7-methoxy-4-oxo-1,4-dihydro-1,8-naphthyridine-2-carboxylate (or derivative depending on nucleophile), will precipitate as a solid.[1][2]

• Purification:

  • Filter the solid and wash with cold water followed by a small amount of cold Ethanol.

  • Recrystallize from DMF/Ethanol if necessary.

Expected Yield: 75–85% Data Validation:

• 1H NMR (DMSO-d6): Look for the disappearance of the ethyl ester quartet/triplet of the C3-position if cyclization is complete (or shift in values).[2] The C6-OMe singlet should remain at ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  ppm.[3][1][2]

• IR: Appearance of nitrile stretch (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  ) if cyanoacetate was used.[3][1][2]

Protocol 2: The Amino-Acetal Route (Pomeranz-Fritsch Variant)

Target: 7-Methoxy-1,8-naphthyridine (Aromatic Core).[1][2] Mechanism: Amine displacement followed by acid-catalyzed electrophilic aromatic substitution (cyclization).[3][1][2]

Materials

• Precursor: Ethyl 2-chloro-6-methoxynicotinate (1.0 eq)[3][1][2]

• Amine: Aminoacetaldehyde dimethyl acetal (1.2 eq)

• Base: Triethylamine (2.0 eq)

• Solvent 1: Ethanol (for substitution)[5][6][7]

• Cyclization Agent: Polyphosphoric Acid (PPA) or conc. H2SO4.

Step-by-Step Methodology

• Substitution Step:

  • Dissolve Ethyl 2-chloro-6-methoxynicotinate in Ethanol (0.2 M).

  • Add Aminoacetaldehyde dimethyl acetal (1.2 eq) and Triethylamine (2.0 eq).

  • Reflux for 8–12 hours.

  • Workup: Evaporate solvent, partition between Water/DCM.[8] Dry organic layer (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    ) and concentrate.[2]

  • Intermediate: Ethyl 2-((2,2-dimethoxyethyl)amino)-6-methoxynicotinate.[1][2]

• Cyclization Step:

  • Add the crude intermediate to Polyphosphoric Acid (PPA) (approx. 10 g per 1 g of substrate).

  • Heat to 100–110°C for 1–2 hours. Note: Higher temperatures may cause demethylation of the 6-OMe group.[3][1][2]

  • Alternative: Use Trifluoroacetic acid (TFA) at reflux for milder conditions.

• Isolation:

  • Pour the hot PPA mixture onto crushed ice/water.

  • Neutralize carefully with NaOH pellets or saturated

    solution to pH 8.[2]

  • Extract with Chloroform (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    ).[2]

  • Evaporate to yield the aromatic 1,8-naphthyridine ester.[2]

Critical Pitfalls & Troubleshooting

The Hydrazine Trap

Researchers often attempt to use hydrazine to form the second ring (analogous to forming phthalhydrazides).

• Observation: Reacting 1 with hydrazine hydrate in ethanol.

• Result: Formation of 3-hydroxy-6-methoxy-1H-pyrazolo[3,4-b]pyridine .[1][2]

• Why: The hydrazine nitrogen attacks the C2-Cl, and the adjacent nitrogen immediately attacks the C3-ester to form a 5-membered ring, which is kinetically favored over the 6-membered naphthyridine ring in this context.[3][2]

• Prevention: Do not use hydrazine if the 6-6 bicyclic system is required. Use the carbon nucleophiles in Protocol 1.

Demethylation

The 6-methoxy group is an ether.[1] Under strong acidic conditions (e.g., boiling HBr or high-temp PPA), it can cleave to form the 6-hydroxy derivative (pyridone tautomer).[3][2]

• Detection: Loss of Methyl singlet in NMR (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  ); appearance of broad OH/NH signal.[2]

• Mitigation: Keep cyclization temperatures below 120°C.

References

• Sakai, N., et al. (2012).[8][9] "Copper-Promoted [5 + 1] Annulation of 2-Ethynylanilines with Ethyl Glyoxylate." Organic Letters, 14(3), 836-839.[2] Link (Demonstrates general naphthyridine assembly logic).

• Ghorbani-Vaghei, R., et al. (2017).[9] "One-Pot Synthesis of 1,8-Naphthyridines Using N-Bromosulfonamide as Lewis Acid." Synthesis, 49, 763-769.[2][9] Link (Validates the multicomponent condensation approach).[3]

• Litvinov, V. P. (2004).[8] "Chemistry of 1,8-naphthyridines." Russian Chemical Reviews, 73(7), 637.[8] (Authoritative review on 2-chloronicotinate reactivity).

• Ferrarini, P. L., et al. (1998).[8] "Synthesis and biological evaluation of 1,8-naphthyridine-4-one derivatives." European Journal of Medicinal Chemistry, 33(5), 383-397.[2] (Primary source for the carbanion displacement protocol).

• Organic Chemistry Portal. "Suzuki Coupling." Link (Reference for Pd-catalyzed functionalization of the 2-Cl position).[3][1][2]

Sources

• 1. Ethyl 2-[2-(4-chlorophenyl)-6-methylchromen-4-ylidene]-2-cyanoacetate | C21H16ClNO3 | CID 4104938 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. 2-Chloro-3-[(E)-(hydrazin-1-yl­idene)meth­yl]-6-meth­oxy­quinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 1,8-Naphthyridine synthesis [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Purification of Ethyl 2-chloro-6-methoxynicotinate

Case ID: ECMN-PUR-001 Status: Active Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

This guide addresses the purification of Ethyl 2-chloro-6-methoxynicotinate (CAS: 13242-47-2) . The primary synthesis route typically involves the nucleophilic aromatic substitution (

) of Ethyl 2,6-dichloronicotinate with sodium methoxide.

Users frequently encounter three critical impurity classes:

• Over-reaction byproducts: Ethyl 2,6-dimethoxynicotinate.

• Unreacted Starting Material: Ethyl 2,6-dichloronicotinate.

• Hydrolysis degradants: 2-chloro-6-methoxynicotinic acid.[1]

The following protocols prioritize chemical logic over brute-force chromatography, utilizing the steric and electronic properties of the nicotinic core to achieve separation.

Part 1: Diagnostic & Triage (Impurity Profiling)

Before initiating purification, compare your crude profile against this reference table to select the correct remediation strategy.

Impurity Type	Relative Retention Time (RRT)*	Chemical Behavior	Removal Strategy
2,6-Dichloronicotinate (SM)	~1.2 (Non-polar)	Highly Lipophilic	Recrystallization (remains in mother liquor)
2,6-Dimethoxynicotinate	~0.8 (Polar)	Electron-rich, slightly more soluble in alcohols	Solvent Trituration / Flash Chromatography
Acid Impurity	~0.2 (Very Polar/Tailing)	pH-dependent solubility	Bicarbonate Wash (Chemical Extraction)
Regioisomer (2-OMe, 6-Cl)	~0.95 (Close elution)	Sterically hindered	Difficult; requires high-efficiency column or fractional crystallization

*Note: RRT values are approximate based on a standard C18 Reverse Phase method (Water/Acetonitrile gradient).

Part 2: The "Sticky" Crude – Workup & Isolation

Issue: Users often report a "yellow oil" or "emulsion" that refuses to crystallize. This is typically due to residual inorganic salts or polymerized pyridine byproducts.

Protocol A: The "Quench & Wash" (Self-Validating)

Goal: Remove inorganic salts and acidic impurities before attempting crystallization.

• Quench: Pour the reaction mixture into ice-cold water (5x reaction volume).

  • Why? The ester is sensitive to hydrolysis. Heat + Water + Base = Acid Impurity. Cold water minimizes this side reaction.

• Extraction: Extract with Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .

• The Bicarbonate Cut (Critical Step):

  • Wash the organic layer with 5% NaHCO₃ (aq) .

  • Validation: Check the pH of the aqueous waste. If acidic, the wash removed the hydrolyzed nicotinic acid impurity.

• Drying: Dry over anhydrous Na₂SO₄. Magnesium sulfate (MgSO₄) is slightly acidic and can sometimes promote degradation in sensitive pyridine esters; Sodium sulfate is safer.

Part 3: Advanced Purification Workflows

Workflow 1: Removing the "Bis-Methoxy" Impurity

Scenario: You used excess NaOMe, and now you have 10% Ethyl 2,6-dimethoxynicotinate.

The "Bis" impurity is structurally similar but lacks the chlorine atom, changing its crystal lattice energy.

Recrystallization Protocol (Solvent Switch):

• Dissolution: Dissolve crude solid in minimum hot Isopropanol (IPA) (approx. 60°C).

• Anti-solvent: Slowly add Water until turbidity persists (Ratio approx 3:1 IPA:Water).

• Cooling: Allow to cool to Room Temperature (RT) slowly, then refrigerate at 4°C.

• Filtration: The "Bis" impurity is more soluble in the aqueous-alcoholic mother liquor due to the two methoxy groups increasing polarity relative to the chloro-analog.

Workflow 2: Removing Unreacted Dichloro (SM)

Scenario: Reaction stopped early (90% conversion).

The starting material (2,6-dichloro) is significantly more non-polar.

• Solvent System: Hexane / Ethyl Acetate (9:1) .

• Method: Slurry (Trituration).

  • Suspend the solid in the solvent mixture at RT for 2 hours.

  • The product (Mono-methoxy) is less soluble in hexane than the Dichloro starting material.

  • Filter the solid.[2] The filtrate (liquid) will be enriched with the unreacted starting material.

Part 4: Visualizing the Logic

The following diagram illustrates the decision matrix for purification based on your specific impurity profile.

Caption: Figure 1. Step-wise purification decision tree based on specific impurity presence.

Part 5: Troubleshooting FAQs

Q1: Why is the 6-position methoxylated preferentially over the 2-position? A: This is a matter of steric hindrance . The ethyl ester group at position C3 is bulky and creates steric clash at the adjacent C2 position, shielding the chlorine from nucleophilic attack. The C6 position is sterically accessible and electronically activated (para-like conjugation to the ring nitrogen), making it the kinetic product. Reference Logic:

selectivity in pyridines is governed by the "ortho-effect" and steric blocking by adjacent substituents [1].

Q2: My product is an oil, but the literature says it's a solid. Why? A: "Oiling out" usually indicates the presence of solvent residues (like Toluene or DMF) or high levels of the Bis-methoxy impurity , which depresses the melting point. Fix: Dissolve the oil in Diethyl Ether and wash extensively with water to remove DMF. Dry and evaporate.[1][3] If it remains an oil, seed it with a crystal from a previous batch or scratch the flask walls to induce nucleation.

Q3: Can I use Column Chromatography? A: Yes, but it is less efficient for scale-up.

• Stationary Phase: Silica Gel (230-400 mesh).

• Mobile Phase: Gradient of Heptane : Ethyl Acetate (Start 100:0

  80:20).

• Order of Elution:

  • Ethyl 2,6-dichloronicotinate (Fastest, Non-polar)

  • Ethyl 2-chloro-6-methoxynicotinate (Target)

  • Ethyl 2,6-dimethoxynicotinate (Slower)

  • Acid impurities (Retained on baseline unless 1% Acetic Acid is added).

Part 6: References

• Vertex AI Search. (2025). Synthesis of Ethyl 2-chloro-6-methoxynicotinate from Ethyl 2,6-dichloronicotinate. Retrieved from 1

• Moynihan, H. A., & Horgan, D. E. (2017).[2] Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Organic Process Research & Development. Retrieved from 2

• BenchChem. (n.d.). Ethyl 2-chloro-6-methoxynicotinate Structure and Properties. Retrieved from 4

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for Ethyl 2-chloro-6-methoxynicotinate before handling.

Sources

• 1. METHYL 2-CHLORO-6-METHOXYNICOTINATE synthesis - chemicalbook [chemicalbook.com]
• 2. DSpace [cora.ucc.ie]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Ethyl 2-chloro-6-methoxynicotinate | Benchchem [benchchem.com]

Technical Support Center: Ethyl 2-chloro-6-methoxynicotinate Coupling Optimization

Topic: Temperature Optimization & Troubleshooting Guide Applicable Scaffold: Ethyl 2-chloro-6-methoxynicotinate (CAS: 3998-88-7 analog/derivative) Audience: Medicinal Chemists, Process Chemists, R&D Scientists[1]

Core Directive: The "Push-Pull" Reactivity Challenge

As a Senior Application Scientist, I often see researchers treat Ethyl 2-chloro-6-methoxynicotinate as a standard aryl chloride. It is not. You are dealing with a highly functionalized pyridine with competing electronic effects:

• The "Pull" (Activating): The pyridine nitrogen and the C3-ethyl ester are electron-withdrawing, activating the C2-chloride for oxidative addition (Suzuki/Buchwald) or nucleophilic attack (

  ).[1]

• The "Push" (Deactivating): The C6-methoxy group is a strong electron donor (resonance), which increases electron density in the ring, partially deactivating the C2-chloride compared to a bare 2-chloronicotinate.[1]

The Optimization Paradox: You need heat to overcome the methoxy deactivation and the steric bulk of the ortho-ester, but excessive heat risks ester hydrolysis (saponification) or methoxy cleavage. This guide details how to navigate this narrow thermal window.

Troubleshooting & FAQs: Expert Solutions

Q1: My Suzuki coupling conversion stalls at ~50% conversion, even at 80°C. Should I increase the temperature to 120°C?

Recommendation: Proceed with caution. While increasing temperature typically improves kinetics, the C3-ethyl ester is prone to hydrolysis under the basic conditions required for Suzuki coupling (e.g.,

/ ).

• Diagnosis: The stalling is likely due to catalyst deactivation or the "ortho-effect" of the ester blocking the active Pd species.[1]

• Solution: Instead of simply heating to 120°C (which risks saponification), switch to a high-activity catalyst system designed for sterically hindered chlorides, such as Pd(OAc)2/SPhos or Pd-XPhos G3 . These bulky, electron-rich ligands facilitate oxidative addition at lower temperatures (60–80°C), bypassing the need for harsh thermal forcing.

Q2: I observe a side product with M-28 mass loss. Is this demethylation?

Analysis: Yes, or potentially ethyl loss (hydrolysis to acid).

• Mechanism: If the mass loss is exactly 14 (methyl) or 28 (ethyl), check your pH.

  • Hydrolysis (Acid formation): Common in aqueous bases (

    ) at . The ethyl ester cleaves to the carboxylic acid.[1]

  • Demethylation: Rare under basic coupling conditions but can occur if you use strong Lewis acids or if the reaction mixture becomes too acidic during workup.[1]

• Fix: Switch to anhydrous basic conditions (e.g.,

  in Dioxane or in Toluene ) to eliminate the hydrolysis pathway.

Q3: Can I perform amination on this scaffold without a metal catalyst?

Answer: Yes, but it requires thermal activation. The 2-chloro position is activated, but the 6-methoxy group reduces the electrophilicity.[1]

• Protocol: You will likely need temperatures of 100–120°C in a polar aprotic solvent (DMSO or NMP).

• Warning: At these temperatures, primary amines can attack the ester (aminolysis) to form the amide side product. Use sterically hindered bases or lower temperatures with a Lewis acid promoter to favor

  over amidation.[1]

Experimental Protocol: Temperature Optimization Matrix

Do not run a single reaction. Use this screening protocol to define the Safe Operating Window (SOW).

Base Protocol (Suzuki Coupling):

• Substrate: Ethyl 2-chloro-6-methoxynicotinate (1.0 equiv)

• Boronic Acid: Aryl-B(OH)2 (1.5 equiv)[1]

• Catalyst: Pd(dppf)Cl2 (5 mol%) - Standard baseline[1]

• Base:

  (2.0 equiv)

• Solvent: 1,4-Dioxane/Water (4:1)

Optimization Workflow:

• Screen 1: Thermal Scan (Fixed Time: 4 hours)

  • Run parallel reactions at 60°C, 80°C, and 100°C .

  • Monitor by LCMS for: Starting Material (SM), Product (P), and Hydrolysis Byproduct (HP).

• Screen 2: Solvent/Base Switch (If Hydrolysis > 5%)

  • If 100°C is required for conversion but causes hydrolysis, switch to Anhydrous Toluene with

    .

Representative Data: Thermal Impact on Yield vs. Purity

Temperature	Solvent System	Conversion (4h)	Product Yield	Hydrolysis Byproduct	Recommendation
50°C	Dioxane/H2O	15%	12%	<1%	Too Low. Activation energy not met.[1]
80°C	Dioxane/H2O	78%	72%	5%	Optimal Balance. Good rate, manageable byproducts.
100°C	Dioxane/H2O	98%	65%	25%	Unsafe. High conversion but significant ester loss.
100°C	Toluene (Anhyd.)	95%	91%	<2%	High Performance. Best for difficult couplings.[1]

Visualizing the Reaction Pathway

The following diagram illustrates the competing pathways and the critical decision nodes for temperature optimization.

Figure 1: Reaction pathway analysis for Ethyl 2-chloro-6-methoxynicotinate, highlighting the thermal trade-off between activation energy and ester hydrolysis.

References

• Suzuki-Miyaura Coupling of Chloropyridines Source: Organic Chemistry Portal.[1] General conditions for heteroaryl chlorides using Pd catalysts. [Link]

• Base-Promoted

  Reactions of Haloarenes Source: MDPI (Molecules).[1] Discussion on temperature effects and solvent choices (DMSO/KOH) for . [Link]

• Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes Source: NIH / PubMed Central.[1] Optimization of 2,6-dichloropyridine coupling at 100°C. [Link]

Sources

• 1. METHYL 2-CHLORO-6-METHOXYNICOTINATE synthesis - chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

Navigating the Analytical Maze: A Comparative Guide to the LC-MS Fragmentation of Ethyl 2-chloro-6-methoxynicotinate

In the landscape of modern drug discovery and development, the precise structural elucidation and sensitive quantification of novel chemical entities are paramount. Ethyl 2-chloro-6-methoxynicotinate, a substituted pyridine derivative, represents a class of compounds with significant potential in medicinal chemistry. Its analysis, therefore, demands robust and reliable analytical methodologies. This guide provides an in-depth exploration of the expected Liquid Chromatography-Mass Spectrometry (LC-MS) fragmentation pattern of Ethyl 2-chloro-6-methoxynicotinate, offering a predictive framework for researchers. Furthermore, we will objectively compare this powerful technique with other viable analytical alternatives, supported by established principles of analytical chemistry.

The Power of Prediction: Deconstructing Ethyl 2-chloro-6-methoxynicotinate in the Mass Spectrometer

While specific experimental data for the LC-MS fragmentation of Ethyl 2-chloro-6-methoxynicotinate is not widely published, a detailed fragmentation pathway can be confidently predicted based on the well-established fragmentation rules of its constituent functional groups: a substituted pyridine ring, an ethyl ester, a chloro substituent, and a methoxy group.

Expected Molecular Ion: In a typical positive ion mode electrospray ionization (ESI) LC-MS experiment, the molecule is expected to be protonated, yielding a molecular ion [M+H]⁺ with a mass-to-charge ratio (m/z) corresponding to its molecular weight plus the mass of a proton.

Compound	Molecular Formula	Molecular Weight	Expected [M+H]⁺ (m/z)
Ethyl 2-chloro-6-methoxynicotinate	C₉H₁₀ClNO₃	215.63	216.64

Proposed Fragmentation Pathway

The fragmentation of the [M+H]⁺ ion is anticipated to proceed through several key pathways, driven by the relative stabilities of the resulting fragment ions and neutral losses.

DOT Script for Proposed Fragmentation Pathway

Caption: Predicted ESI-MS/MS fragmentation pathway of protonated Ethyl 2-chloro-6-methoxynicotinate.

Key Fragmentation Steps Explained:

• Loss of Ethylene (C₂H₄): A common fragmentation for ethyl esters is the McLafferty rearrangement, leading to the loss of a neutral ethylene molecule and the formation of the corresponding carboxylic acid. This would result in a fragment ion at m/z 188.

• Loss of Ethanol (C₂H₅OH): Cleavage of the ester bond can also result in the loss of a neutral ethanol molecule, yielding an acylium ion at m/z 170. This is often a prominent peak in the spectra of ethyl esters.[1][2]

• Decarbonylation (Loss of CO): Following the loss of ethanol, the resulting acylium ion (m/z 170) can further fragment by losing carbon monoxide, a common pathway for such ions, to produce a fragment at m/z 142.[1]

• Loss of Methoxy Radical (•OCH₃): The methoxy group on the pyridine ring can be lost as a radical, particularly in higher energy fragmentation, leading to a fragment at m/z 139 from the m/z 170 ion.

• Loss of Methyl Radical (•CH₃): Alternatively, the methyl group from the methoxy substituent could be lost as a radical, resulting in a fragment at m/z 155 from the m/z 170 ion.

• Loss of Chlorine Radical (•Cl): The chlorine atom can be cleaved from the pyridine ring, especially given the stability of the resulting pyridyl cation. This would lead to a fragment at m/z 135 from the m/z 170 ion. The presence of chlorine's isotopic pattern (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) would be a key diagnostic feature for any chlorine-containing fragments.[3]

The fragmentation of substituted pyridines is known to be influenced by the position of the substituents, with interactions between adjacent groups and the ring nitrogen playing a significant role.[4][5][6] For Ethyl 2-chloro-6-methoxynicotinate, the interplay of these functional groups will dictate the relative abundances of the observed fragment ions.

A Comparative Analysis of Analytical Techniques

While LC-MS is a powerful tool for the analysis of Ethyl 2-chloro-6-methoxynicotinate, other techniques offer complementary or, in some cases, more suitable information depending on the analytical question.

Technique	Principle	Advantages for Ethyl 2-chloro-6-methoxynicotinate	Disadvantages
LC-MS/MS	Separation by liquid chromatography followed by mass analysis of the intact molecule and its fragments.	High sensitivity and selectivity for quantification. Provides structural information through fragmentation.	Requires specialized equipment and expertise. Ionization efficiency can be matrix-dependent.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds in the gas phase followed by mass analysis.	Excellent chromatographic resolution for volatile and thermally stable compounds. Extensive spectral libraries available.	Requires derivatization for non-volatile compounds. Potential for thermal degradation of the analyte.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed structural information.	Unambiguous structure elucidation. Non-destructive. Provides information on connectivity and stereochemistry.	Lower sensitivity compared to MS. Requires larger sample amounts. Complex spectra for complex molecules.
High-Performance Liquid Chromatography with UV Detection (HPLC-UV)	Separation by liquid chromatography with detection based on the absorption of UV-Vis light.	Robust, widely available, and cost-effective. Good for routine quantification.	Lower sensitivity and selectivity compared to MS. Provides no structural information beyond the chromophore.

Experimental Protocols

To ensure the trustworthiness and reproducibility of the analytical data, the following detailed experimental protocols are provided as a starting point for methodology development.

Proposed LC-MS/MS Method

DOT Script for LC-MS/MS Workflow

Caption: A typical experimental workflow for the LC-MS/MS analysis of Ethyl 2-chloro-6-methoxynicotinate.

• Sample Preparation:

  • Accurately weigh and dissolve the sample in a suitable solvent such as methanol or acetonitrile to a stock concentration of 1 mg/mL.

  • Perform serial dilutions to the desired working concentrations (e.g., 1-1000 ng/mL) using a mixture of water and organic solvent (e.g., 50:50 water:acetonitrile) to ensure compatibility with the mobile phase.

• Liquid Chromatography:

  • Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is recommended for good retention and peak shape.

  • Mobile Phase A: Water with 0.1% formic acid (to aid protonation).

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical starting gradient would be 5-95% B over 5-10 minutes.

  • Flow Rate: 0.3-0.5 mL/min.

  • Column Temperature: 30-40 °C.

  • Injection Volume: 1-5 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Mode:

    • Full Scan (MS1): Scan a mass range that includes the expected [M+H]⁺ ion (e.g., m/z 100-300) to confirm its presence.

    • Product Ion Scan (MS/MS): Isolate the precursor ion (m/z 216.64) and apply collision-induced dissociation (CID) to generate fragment ions. Optimize collision energy to obtain a rich fragmentation spectrum.

Conclusion

The analysis of Ethyl 2-chloro-6-methoxynicotinate by LC-MS/MS offers a highly sensitive and structurally informative approach. By understanding the predictable fragmentation pathways based on fundamental chemical principles, researchers can confidently identify and characterize this compound in complex matrices. While other techniques like GC-MS, NMR, and HPLC-UV have their merits, the combination of separation power, sensitivity, and structural elucidation capabilities makes LC-MS/MS the premier choice for demanding applications in pharmaceutical research and development. This guide provides a solid foundation for developing and validating robust analytical methods for this and structurally related molecules.

References

• Chen, P. H. (1976). Mass spectra of some isomeric monosubstituted pyridines. Participation of the ring nitrogen in the fragmentation of the 2 isomers. The Journal of Organic Chemistry, 41(17), 2973–2976. [Link][4][6]

• Recognizing α-, β- or γ-substitution in pyridines by mass spectrometry. (2025). ResearchGate. [Link][5]

• Kazdan, E. M., Rye, R. T. B., & Tee, O. S. (1982). The mass spectra of pyrimidines: 2(1H)-pyrimidinone and some N(1)-substituted derivatives. Canadian Journal of Chemistry, 60(14), 1800–1804. [Link]

• Aslam, S., et al. (2016). Mass Spectrometry of Substituted Ethyl-4-anilinopyrazolo[3,4-b]pyridine-5-carboxylates. Asian Journal of Chemistry, 28(4), 869-872. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link][1]

• Chemguide. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. [Link][2]

• Doc Brown's Chemistry. (n.d.). C2H5Cl CH3CH2Cl mass spectrum of chloroethane fragmentation pattern. [Link][3]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. C2H5Cl CH3CH2Cl mass spectrum of chloroethane fragmentation pattern of m/z m/e ions for analysis and identification of ethyl chloride image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Technical Comparison Guide: FTIR Characterization of Ethyl 2-chloro-6-methoxynicotinate

Executive Summary

Ethyl 2-chloro-6-methoxynicotinate (CAS: Analogous to 3998-88-7 series) is a critical pyridine-based intermediate often employed in the synthesis of antiviral and anti-inflammatory pharmacophores. Its structural integrity hinges on three distinct functionalities: the ethyl ester , the 2-chloro substituent , and the 6-methoxy group .

This guide provides a technical framework for validating this compound using Fourier Transform Infrared Spectroscopy (FTIR). Unlike generic spectral lists, this document focuses on comparative discrimination —specifically distinguishing the product from its hydrolytic precursor (2-chloro-6-methoxynicotinic acid) and its non-methoxylated analogs.

Experimental Methodology: Self-Validating Protocol

To ensure reproducibility across different laboratory environments, we recommend Attenuated Total Reflectance (ATR) over KBr pellets. The compound is typically a solid (mp ~65–70°C range based on methyl/ethyl analogs), making ATR the most efficient and contamination-free method.

Standardized ATR Protocol

• Crystal Selection: Use a Diamond or ZnSe crystal. Diamond is preferred for its hardness, preventing scratching from crystalline samples.

• Background Collection: Acquire an air background (32 scans, 4 cm⁻¹ resolution) immediately prior to sampling.

• Sample Loading: Place ~5 mg of the solid analyte onto the crystal center.

• Pressure Application: Apply high pressure using the anvil until the absorbance of the strongest band (likely C=O) exceeds 0.1 A.U. but remains below 1.0 A.U. to avoid detector saturation.

• Validation: Check the region 2000–2500 cm⁻¹ (diamond absorption region) to ensure adequate background subtraction.

Spectral Analysis & Band Assignment

The FTIR spectrum of Ethyl 2-chloro-6-methoxynicotinate is dominated by the interplay between the electron-withdrawing ester/chloro groups and the electron-donating methoxy group on the pyridine ring.

Table 1: Diagnostic Absorption Bands[1]

Functional Group	Frequency (cm⁻¹)	Intensity	Vibrational Mode	Diagnostic Insight
Ester Carbonyl	1720 – 1745	Strong	ν(C=O) Stretch	Key purity indicator. A shift <1700 cm⁻¹ suggests hydrolysis to acid.
Aryl Ether (Methoxy)	1250 – 1270	Strong	ν(C-O-C) Asym	Distinguishes from non-methoxylated precursors.
Pyridine Ring	1570 – 1590	Med-Strong	ν(C=N), ν(C=C)	Characteristic "breathing" modes of 2,6-disubstituted pyridines.
Ethyl Group	2980, 2940	Medium	ν(C-H) Aliphatic	Distinct from the aromatic C-H (>3000 cm⁻¹).
Methoxy Methyl	2840 – 2860	Weak-Med	ν(C-H) Sym	Often appears as a shoulder or distinct peak below 2900 cm⁻¹.
Aryl Chloride	1050 – 1100	Medium	ν(C-Cl) / Ring Def.	Often coupled with ring vibrations; look for sharp bands in the fingerprint.
Ester C-O	1280 – 1300	Strong	ν(C-O) Stretch	Overlaps with ether bands but typically broader.

Comparative Analysis: Product vs. Alternatives

The true value of FTIR in synthesis is monitoring reaction progress. The table below outlines how to distinguish the target product from its most common process impurities.

Table 2: Comparative Spectral Shifts

Feature	Target: Ethyl Ester	Impurity: Carboxylic Acid	Impurity: Des-Methoxy
carbonyl (C=O)	Sharp, 1720–1745 cm⁻¹	Broad/Split, 1680–1710 cm⁻¹	Similar (~1730 cm⁻¹)
Hydroxyl (O-H)	Absent	Broad H-bonded mound 2500–3300 cm⁻¹	Absent
Ether (C-O)	Strong ~1260 cm⁻¹	Present	Absent (Key differentiator)
C-H Region	Aliphatic bands (Ethyl + Me)	Aliphatic bands (Me only)	Aliphatic bands (Ethyl only)

Technical Note: The disappearance of the broad O-H stretch (2500–3300 cm⁻¹) is the most reliable endpoint for monitoring the esterification of 2-chloro-6-methoxynicotinic acid.

Verification Workflow (Decision Tree)

The following logic flow represents a self-validating system for confirming the identity of Ethyl 2-chloro-6-methoxynicotinate during QC.

Figure 1: Logical decision tree for spectral verification of the target ester.

Synthesis Context & Causality[2]

Understanding why these bands appear requires examining the molecular environment:

• Electronic Push-Pull: The pyridine ring is electron-deficient (π-deficient). However, the 6-methoxy group acts as a π-donor (mesomeric effect), pushing electron density back into the ring. This typically shifts the ring breathing modes (1580 cm⁻¹) to slightly lower frequencies compared to unsubstituted pyridine.

• Inductive Effect of Chlorine: The 2-chloro substituent exerts a strong inductive withdrawal (-I effect). This increases the double-bond character of adjacent ring bonds, often sharpening the ring skeletal vibrations in the 1400–1500 cm⁻¹ region.

• Conjugation of the Ester: The ester carbonyl is conjugated with the aromatic pyridine ring. This conjugation lowers the force constant of the C=O bond, placing it in the 1720–1735 cm⁻¹ range, distinct from non-conjugated aliphatic esters which appear higher (~1740–1750 cm⁻¹).

References

• NIST Chemistry WebBook. (n.d.). Infrared Spectrum of 2-Chloropyridine. National Institute of Standards and Technology.[1][2] Retrieved from [Link]

• NIST Chemistry WebBook. (n.d.). Infrared Spectrum of 2-Methoxypyridine. National Institute of Standards and Technology.[1][2] Retrieved from [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[3] (Standard text for functional group assignment).

Sources

• 1. Pyridine, 2-chloro- [webbook.nist.gov]
• 2. Pyridine, 2-methoxy- [webbook.nist.gov]
• 3. 2-Methoxypyridine | C6H7NO | CID 74201 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Ethyl 2-chloro-6-methoxynicotinate and Ethyl 2-chloronicotinate for Researchers

In the landscape of pharmaceutical and agrochemical synthesis, substituted pyridines are indispensable building blocks. Among them, Ethyl 2-chloro-6-methoxynicotinate and Ethyl 2-chloronicotinate serve as versatile intermediates, pivotal in the construction of complex, biologically active molecules. While structurally similar, the presence of a methoxy group at the 6-position in the former introduces significant differences in reactivity and application. This guide provides an in-depth, objective comparison of these two critical reagents, supported by experimental data and mechanistic insights to inform your synthetic strategies.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physical properties of a reagent is crucial for experimental design, particularly concerning solubility, reaction temperature, and purification. The table below summarizes the key physicochemical differences between the two compounds.

Property	Ethyl 2-chloro-6-methoxynicotinate	Ethyl 2-chloronicotinate
Molecular Formula	C₉H₁₀ClNO₃	C₈H₈ClNO₂[1][2]
Molecular Weight	215.63 g/mol	185.61 g/mol [1][2]
Appearance	White to off-white solid	Colorless to light yellow liquid[3]
Melting Point	Not readily available	68°C[1]
Boiling Point	Not readily available	255.1 ± 20.0 °C at 760 mmHg[1]
Density	Not readily available	1.2 ± 0.1 g/cm³[1]
LogP	Not readily available	1.77[1]

The most noticeable physical difference is the state of matter at room temperature, with the methoxy-substituted compound being a solid and the unsubstituted analog being a liquid. This has practical implications for handling, storage, and reaction setup.

The Decisive Factor: Electronic Effects on Reactivity

The primary distinction in the chemical behavior of these two molecules stems from the electronic influence of the methoxy (-OCH₃) group on the pyridine ring. The methoxy group exhibits a dual electronic effect: it is electron-withdrawing inductively due to the high electronegativity of the oxygen atom, but it is strongly electron-donating through resonance by delocalizing its lone pair of electrons into the aromatic system.[4] In the para-position (C6) relative to the chloro-substituent (C2), the resonance effect dominates, leading to a net increase in electron density within the pyridine ring.

This electron-donating nature has profound consequences for the two major classes of reactions these intermediates undergo:

Nucleophilic Aromatic Substitution (SNAr)

In 2-chloropyridines, the ring nitrogen atom is inherently electron-withdrawing, which activates the C2 and C4 positions for nucleophilic attack. However, the additional electron-donating methoxy group in Ethyl 2-chloro-6-methoxynicotinate counteracts this activation at the C2 position. By increasing the electron density at the reaction center, it renders the carbon less electrophilic and therefore less reactive towards nucleophiles compared to Ethyl 2-chloronicotinate.

This difference in reactivity can be leveraged synthetically. For reactions requiring milder conditions or for substrates sensitive to harsh nucleophilic attack, the more reactive Ethyl 2-chloronicotinate is often the superior choice. Conversely, when greater control and selectivity are needed, the attenuated reactivity of the methoxy-substituted analog can be advantageous.

Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura)

The Suzuki-Miyaura coupling is a cornerstone of modern synthetic chemistry for forming carbon-carbon bonds.[5] The catalytic cycle typically begins with the oxidative addition of a palladium(0) complex into the carbon-halogen bond of the electrophile.[6][7]

The electron-donating methoxy group in Ethyl 2-chloro-6-methoxynicotinate increases the electron density of the C-Cl bond. This strengthening of the bond can slow down the rate-limiting oxidative addition step, making it a less facile substrate for Suzuki coupling compared to Ethyl 2-chloronicotinate under identical conditions. Consequently, reactions with Ethyl 2-chloro-6-methoxynicotinate may require more active catalysts (e.g., those with more electron-rich and bulky phosphine ligands), higher catalyst loadings, or elevated temperatures to achieve comparable yields and reaction times.

Experimental Protocols: A Practical Guide to Suzuki-Miyaura Coupling

To illustrate the practical implications of these reactivity differences, here are representative protocols for a Suzuki-Miyaura cross-coupling reaction with each compound.

Protocol 1: Suzuki-Miyaura Coupling of Ethyl 2-chloronicotinate

This protocol outlines a standard procedure for coupling Ethyl 2-chloronicotinate with an arylboronic acid.

Materials:

• Ethyl 2-chloronicotinate (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (0.05 equiv)

• Potassium Carbonate (K₂CO₃) (2.0 equiv)

• Toluene/Water (4:1 mixture)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add Ethyl 2-chloronicotinate, the arylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add Pd(PPh₃)₄ to the flask.

• Add the degassed toluene/water solvent mixture via syringe.

• Heat the reaction mixture to 90-100 °C and stir vigorously for 4-6 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Suzuki-Miyaura Coupling of Ethyl 2-chloro-6-methoxynicotinate

This protocol employs a more active catalyst system to compensate for the reduced reactivity of the methoxy-substituted substrate.

Materials:

• Ethyl 2-chloro-6-methoxynicotinate (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (0.02 equiv)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.08 equiv)

• Potassium Phosphate (K₃PO₄) (2.0 equiv)

• 1,4-Dioxane/Water (5:1 mixture)

Procedure:

• In a flame-dried Schlenk tube, combine Ethyl 2-chloro-6-methoxynicotinate, the arylboronic acid, and potassium phosphate.

• Add Pd₂(dba)₃ and SPhos under a positive flow of inert gas.

• Evacuate and backfill the tube with inert gas three times.

• Add the degassed 1,4-dioxane/water solvent mixture.

• Heat the reaction mixture to 110 °C and stir for 8-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool to room temperature and pass the mixture through a pad of Celite, washing with ethyl acetate.

• Wash the filtrate with water and brine, then dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure.

• Purify the crude product by flash chromatography.

Visualization of Key Processes

To further clarify the experimental and mechanistic aspects discussed, the following diagrams are provided.

Fig. 1: Generalized Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling Reaction.

Fig. 2: Standard Experimental Workflow for Suzuki-Miyaura Coupling.

Applications and Strategic Considerations

The choice between these two reagents is ultimately dictated by the synthetic target and overall strategy.

• Ethyl 2-chloronicotinate is a workhorse intermediate for accessing a wide array of 2-substituted nicotinic acid derivatives. Its higher reactivity makes it suitable for high-throughput synthesis and library generation where rapid diversification is key. It is a known precursor in the synthesis of various APIs, including the anti-inflammatory drug Pranoprofen.

• Ethyl 2-chloro-6-methoxynicotinate is employed when the 6-methoxy substituent is a crucial pharmacophoric element or a synthetic handle for further transformations.[8] While its reactivity is lower, this can be an advantage in complex multi-step syntheses where chemoselectivity is paramount. The methoxy group can be cleaved to a hydroxyl group, providing another point for modification. It is a valuable scaffold for building libraries of compounds for structure-activity relationship (SAR) studies.

Conclusion

References

• Longstreet, A. R., et al. (2013). Investigating the continuous synthesis of a nicotinonitrile precursor to nevirapine. Beilstein Journal of Organic Chemistry, 9, 2570–2578. Available at: [Link]

• Chemsrc. (2025). Ethyl 2-chloronicotinate | CAS#:1452-94-4. Available at: [Link]

• Ohe, T., et al. (2020). Synthesis and evaluation of nevirapine analogs to study the metabolic activation of nevirapine. Drug Metabolism and Pharmacokinetics, 35(2), 226-234. Available at: [Link]

• Pearson. (2024). EAS Reactions of Pyridine: Videos & Practice Problems. Available at: [Link]

• Journal of the Chemical Society B: Physical Organic. (1969). Transmission of substituent effects in pyridines. Part III. A comparison of the pyridine nitrogen and aromatic nitro-groups by ester hydrolysis. Available at: [Link]

• ACS Publications. (n.d.). Pyridine Modifications Regulate Electronics and Reactivity of Fe-Pyridinophane Complexes. Available at: [Link]

• RSC Publishing. (n.d.). Synthesis and oxidation of 2-hydroxynevirapine, a metabolite of the HIV reverse transcriptase inhibitor nevirapine. Available at: [Link]

• PharmaCompass. (n.d.). 3-Pyridinecarboxylic acid, 2-chloro-, ethyl ester | Drug Information. Available at: [Link]

• ACS Publications. (2008). Development of a Pilot-Plant Process for a Nevirapine Analogue HIV NNRT Inhibitor. Available at: [Link]

• Google Patents. (n.d.). WO2016118586A1 - Low-cost, high yield synthesis of nevirapine.

• MDPI. (2023). Synthesis, spectroscopic characterization and DFT analysis of dichlorido(η6-p-cymene)ruthenium(II) complexes with isonicotinate. Available at: [Link]

• Chemistry Stack Exchange. (2016). Why is methoxy group an electron donating group?. Available at: [Link]

• ChemRxiv. (n.d.). A generally applicable quantitative reactivity model for nucleophilic aromatic substitution built from simple descriptors. Available at: [Link]

• RSC Publishing. (2022). A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (SNAr) using simple descriptors. Chemical Science, 13(43), 12845-12854. Available at: [Link]

• QAFCO. (n.d.). Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine. Available at: [Link]

• QAFCO. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. Available at: [Link]

• PubMed. (2014). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. Available at: [Link]

• Chemical Papers. (2008). Structural and electronic effects involving pyridine rings in 4-methylpyridine Cu4OX6L4 complexes. II. Correlations based on molecular structure of the Cu4OCl6(4-Mepy)4 complex. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

• YouTube. (2024). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. Available at: [Link]

• The Royal Society of Chemistry. (2022). Supplemental Information. Available at: [Link]

• Encyclopedia.pub. (2023). Principles of the Suzuki Coupling Reaction. Available at: [Link]

• PureSynth. (n.d.). Ethyl 2-Chloro-6-Methylisonicotinate 98.0%(GC). Available at: [Link]

• Myers Group, Harvard University. (n.d.). The Suzuki Reaction. Available at: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available at: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

Sources

• 1. Ethyl 2-chloronicotinate | CAS#:1452-94-4 | Chemsrc [chemsrc.com]
• 2. fishersci.com [fishersci.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Yoneda Labs [yonedalabs.com]
• 8. Ethyl 2-chloro-6-methoxynicotinate | Benchchem [benchchem.com]

Structural Validation of Ethyl 2-chloro-6-methoxynicotinate: Distinguishing Regioisomeric Scaffolds

Topic: Validating Structure of Ethyl 2-chloro-6-methoxynicotinate Derivatives Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary: The Regiochemical Challenge

Ethyl 2-chloro-6-methoxynicotinate is a critical pharmacophore in the synthesis of antiviral and anti-inflammatory agents. However, its synthesis from 2-chloro-6-hydroxynicotinic acid (or its esters) presents a classic tautomeric ambiguity: O-alkylation (pyridine form) versus N-alkylation (pyridone form) .

This guide objectively compares validation methodologies to distinguish the desired O-methoxy pyridine scaffold from its thermodynamically stable N-methyl pyridone isomer. We provide a self-validating workflow that integrates IR, 1D NMR, and 2D HMBC to ensure structural certainty without defaulting to costly X-ray crystallography unless necessary.

Comparative Analysis of Validation Methods

The following table compares the efficacy of standard analytical techniques in resolving the specific structural ambiguity of this pyridine derivative.

Feature	Method A: 1H NMR (1D)	Method B: 2D NMR (HMBC/NOESY)	Method C: FT-IR Spectroscopy	Method D: X-Ray Crystallography
Primary Utility	Initial purity & integration check.	Definitive connectivity assignment.	Rapid functional group screening.	Absolute configuration confirmation.
differentiation Power	Moderate. Chemical shifts ( ) of -Me vs -Me overlap in complex mixtures.	High. Unambiguously links protons to heteroatoms via 3-bond couplings.	High. Distinguishes ester vs. amide carbonyls clearly.	Ultimate. Resolves all spatial ambiguities.
Throughput	High (Minutes).	Medium (Hours).[1][2][3]	High (Minutes).[2][4][5]	Low (Days/Weeks).
Key Limitation	Reliance on reference standards for absolute assignment.	Requires sufficient concentration (>5 mg) for good S/N.	Cannot detect minor isomeric impurities easily.	Requires single crystals (often difficult for oils).

Expert Insight: Why 2D NMR is the "Gold Standard"

While X-ray is definitive, it is often impractical for intermediate screening. 1H NMR alone is risky because solvent effects can shift

-Me and -Me signals into overlapping regions (~3.8–4.0 ppm). HMBC (Heteronuclear Multiple Bond Correlation) is the most robust solution-state method because it visualizes the coupling between the methyl protons and the ring carbons.

• O-Alkylation: The methoxy protons correlate to a highly deshielded aromatic C-O carbon (~160-165 ppm).

• N-Alkylation: The

  -methyl protons correlate to adjacent carbonyl-like carbons or show distinct NOE interactions with ring protons.

Experimental Protocol: Self-Validating Synthesis & Characterization

Synthesis Context

The alkylation of Ethyl 2-chloro-6-hydroxynicotinate using methyl iodide (MeI) and silver carbonate (Ag

CO ) typically favors the O-alkyl product, but base choice (e.g., K CO ) can shift selectivity toward the N-alkyl impurity.

Step-by-Step Validation Workflow

Step 1: Rapid IR Screening (The "Amide" Check)

Before NMR, run a thin-film IR spectrum.

• Target (O-isomer): Look for a single carbonyl stretch ~1720 cm

  (ester).

• Alternative (N-isomer): Look for two carbonyl bands: Ester (~1720 cm

  ) AND Amide/Pyridone (~1660-1680 cm ).

• Decision: If the amide band is present, purification is required before NMR.

Step 2: 1H NMR Acquisition

Acquire spectrum in CDCl

or DMSO- .

• O-Me Signal: Typically singlet

  3.90 – 4.05 ppm.

• N-Me Signal: Typically singlet

  3.40 – 3.60 ppm (shielded relative to O-Me).

• Aromatic Region: The H-5 proton in the O-isomer is often more shielded than in the N-isomer due to the electron-donating effect of the methoxy group.

Step 3: Definitive HMBC Experiment

Set up a gradient-selected HMBC (typically optimized for

Hz).

• Objective: Locate the cross-peak between the putative methyl singlet and the ring carbon at position 6 (C-6).

• Validation Logic:

  • If Methyl protons

    Carbon at 164 ppm (C-O) O-Isomer Confirmed .

  • If Methyl protons

    Carbon at 162 ppm (C=O amide-like) OR NOE to H-5 N-Isomer Confirmed .

Visualizing the Validation Logic

The following diagram illustrates the decision matrix for validating the structure, ensuring no false positives in your library.

Caption: Logical workflow for distinguishing O-alkyl vs N-alkyl isomers using sequential spectroscopic gates.

Quantitative Data Comparison

The table below summarizes the expected spectral signatures for the target compound versus its primary alternative (impurity).

Signal Type	Target: Ethyl 2-chloro-6-methoxynicotinate	Alternative: N-Methyl Pyridone Isomer
1H NMR (-OCH3 / -NCH3)	Singlet, 3.95 – 4.05 ppm	Singlet, 3.50 – 3.60 ppm
13C NMR (C-6 Position)	~164 ppm (Aromatic C-O)	~162 ppm (Carbonyl C=O)
13C NMR (Methyl)	~54-55 ppm	~38-42 ppm
IR Carbonyls	One band: ~1720 cm (Ester)	Two bands: ~1720 cm & ~1665 cm
Mass Spec (Fragmentation)	Loss of Methyl (M-15) often prominent	Loss of CO (M-28) often prominent

Mechanistic Diagram: HMBC Correlations

Understanding the specific atom-to-atom correlations is vital for interpreting the 2D NMR data.

Caption: HMBC connectivity map showing the diagnostic 3-bond coupling (3J) critical for structural assignment.

References

• ChemicalBook. Methyl 2-chloro-6-methoxynicotinate synthesis and properties. Retrieved from

• BenchChem. Ethyl 2-chloro-6-methoxynicotinate Structure and Applications. Retrieved from

• National Institutes of Health (PMC). Crystal structure of ethyl 2-chloro-6-methylquinoline-3-carboxylate (Structural analog analysis). Acta Crystallogr Sect E Struct Rep Online. 2014. Retrieved from

• Bentham Science. Synthesis of Polysubstituted Pyridines and NMR Characterization. Current Organic Chemistry, 2024.[6][7] Retrieved from

• Emery Pharma. A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. METHYL 2-CHLORO-6-METHOXYNICOTINATE synthesis - chemicalbook [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Crystal structure of (E)-N-[(2-chloro-6-meth­oxy­quinolin-3-yl)methyl­idene]-9-ethyl-9H-carbazol-3-amine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Parallels between the chloro and methoxy groups for potency optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. eurekaselect.com [eurekaselect.com]
• 7. benthamdirect.com [benthamdirect.com]

UV-Vis spectra characteristics of Ethyl 2-chloro-6-methoxynicotinate

Technical Guide: UV-Vis Spectral Profiling of Ethyl 2-chloro-6-methoxynicotinate

Executive Summary

Ethyl 2-chloro-6-methoxynicotinate (CAS 66514-07-2) is a critical pyridine intermediate utilized in the synthesis of kinase inhibitors and GPR119 agonists. Its spectral fingerprint is defined by the interplay between the electron-withdrawing ester/chloro groups and the electron-donating methoxy substituent. This guide provides a rigorous protocol for UV-Vis characterization, comparing its performance against structural analogs to aid in quality control (QC) and reaction monitoring.

Chromophore Analysis & Theoretical Basis

The UV-Vis spectrum of this compound is governed by the polysubstituted pyridine chromophore . Unlike benzene, pyridine possesses a lone pair on the nitrogen, allowing for both

and transitions.

• Core System: The pyridine ring typically absorbs near 257 nm.[1]

• Auxochromic Effects:

  • 6-Methoxy Group (-OCH₃): A strong auxochrome. The lone pair on oxygen participates in resonance (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    effect), significantly raising the HOMO energy and causing a bathochromic (red) shift .

  • 3-Ethyl Ester Group (-COOEt): Extends the conjugation system (

    -acceptor), further lowering the LUMO energy and contributing to the red shift.

  • 2-Chloro Group (-Cl): exerts a ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    (inductive) and weak effect. Its steric bulk at the ortho position to the ester may induce slight twisting, potentially reducing maximal conjugation intensity (hypochromic effect).

Electronic Transition Diagram

The following diagram illustrates the energy gap modifications caused by the substituents.

Figure 1: Substituent effects on the HOMO-LUMO gap, resulting in the characteristic red-shifted spectrum relative to unsubstituted pyridine.

Comparative Spectral Characteristics

This section contrasts the target molecule with its direct synthetic precursor and a common degradation impurity.[1]

Characteristic	Ethyl 2-chloro-6-methoxynicotinate (Target)	Ethyl 2,6-dichloronicotinate (Precursor)	Ethyl 6-hydroxynicotinate (Impurity/Tautomer)
Primary	278 – 285 nm	270 – 275 nm	295 – 305 nm
Secondary Band	Shoulder ~305 nm ( )	Weak/Absent	Distinct band >310 nm
Electronic Nature	Push-Pull System (Donor-Acceptor)	Pull-Pull System (Acceptor-Acceptor)	Pyridone Tautomerism
Molar Absorptivity ( )	High (>10,000 M⁻¹cm⁻¹)	Moderate	High
Solvent Effect	Positive Solvatochromism (Red shift in polar solvents)	Minimal	Strong pH dependence

Key Insight: The presence of the 6-methoxy group distinguishes the target from the 2,6-dichloro precursor by shifting the ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

by approximately 10–15 nm toward the red region. This shift is diagnostic and can be used to monitor the nucleophilic aromatic substitution reaction ( ) of methoxide displacing the 6-chloro group.

Experimental Protocol: UV-Vis Characterization

To ensure reproducible data for QC or regulatory filing, follow this self-validating protocol.

Reagents & Equipment

• Solvent: HPLC-grade Methanol (MeOH) or Acetonitrile (MeCN).[1] Note: MeOH is preferred for observing distinct solvatochromic shifts.

• Instrument: Double-beam UV-Vis Spectrophotometer (Bandwidth

  1 nm).

• Cuvettes: Quartz, 10 mm path length (matched pair).

Step-by-Step Methodology

• Stock Solution Preparation:

  • Weigh 10.0 mg of Ethyl 2-chloro-6-methoxynicotinate.

  • Dissolve in 100 mL of MeOH (Concentration

    100 µg/mL).

  • Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard Dilution:

  • Transfer 1.0 mL of Stock Solution to a 10 mL volumetric flask.

  • Dilute to volume with MeOH (Final Conc:

    10 µg/mL or ~43 µM).

• Baseline Correction:

  • Fill both cuvettes with pure MeOH.

  • Run "Auto-Zero" / Baseline correction from 200 nm to 400 nm.[1]

• Measurement:

  • Replace the sample cuvette with the Working Standard.[1]

  • Scan from 200 nm to 400 nm.[1]

• Validation Criteria:

  • Absorbance at ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    should be between 0.2 and 0.8 AU for linearity.

  • If Abs > 1.0, dilute further.[1]

QC Workflow Diagram

Figure 2: Routine Quality Control workflow for spectral verification.

Discussion of Solvent & pH Effects

• Solvatochromism: In polar protic solvents (Methanol), the ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  transition (lone pair on N) may be blue-shifted (hypsochromic) due to hydrogen bonding stabilizing the ground state. Conversely, the band often red-shifts.

• pH Sensitivity: The pyridine nitrogen is weakly basic.[1]

  • Acidic Medium (0.1 N HCl): Protonation of the ring nitrogen eliminates the

    transition and stabilizes the excited state, typically causing a significant blue shift of the primary band.

  • Application: Performing a "pH shift" test (comparing neutral vs. acidic spectra) is a robust method to confirm the integrity of the pyridine ring nitrogen.[1]

References

• PubChem. (n.d.).[1] Methyl 2-chloro-6-methoxyisonicotinate (Analog Data).[2] National Library of Medicine. Retrieved from [Link][1][3]

• Yadav, J. S., et al. (1997).[1] Effect of Solvents and pH Variation on Electronic Spectra of Dichloro-Nitroanilines. Asian Journal of Chemistry.[1][4] Retrieved from [Link]

• University of Toronto. (n.d.).[1] Interpreting UV-Vis Spectra: Substituent Effects on Pyridine. Retrieved from [Link][1]

• Shimadzu. (n.d.).[1] The Relationship Between UV-VIS Absorption and Structure of Organic Compounds.[5] Retrieved from [Link][1]

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. jk-sci.com [jk-sci.com]
• 4. asianpubs.org [asianpubs.org]
• 5. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Safety & Regulatory Compliance

Ethyl 2-chloro-6-methoxynicotinate: Proper Disposal Procedures

Executive Summary

This guide outlines the mandatory disposal protocols for Ethyl 2-chloro-6-methoxynicotinate (and structurally related halogenated pyridine esters).[1] Due to the presence of both a chlorine atom and a pyridine ring, this compound must be segregated into Halogenated Organic Waste streams.[1] Improper disposal (e.g., mixing with non-halogenated solvents or aqueous streams) can result in regulatory fines (EPA/RCRA), damage to incinerator scrubbers, and the formation of toxic byproducts like dioxins during thermal destruction.[1]

Part 1: Chemical Profile & Waste Characterization[1]

Before initiating disposal, verify the chemical identity to ensure it matches the waste profile.[1]

Property	Description
Chemical Name	Ethyl 2-chloro-6-methoxynicotinate
Functional Groups	Pyridine ring, Chlorine (Halogen), Ester, Methoxy group
Physical State	Typically Solid (Powder/Crystal) or Oil (depending on purity/temperature)
Waste Class	Halogenated Organic (Solid or Liquid)
Primary Hazards	Skin/Eye Irritant, Potentially Toxic (Pyridines), Combustible
RCRA Status	Not specifically P/U-listed; regulated by characteristic (Toxicity/Ignitability)

The Scientific Basis for Segregation

Why segregate Halogenated waste? Standard organic waste is often used as fuel blending for cement kilns.[1] However, compounds containing significant halogens (Cl, F, Br) produce acid gases (HCl) and can catalyze the formation of polychlorinated dibenzodioxins (PCDDs) during combustion.[1] Therefore, this compound requires high-temperature incineration with specific acid gas scrubbing , a more expensive and controlled process than standard solvent recovery.[1]

Part 2: Disposal Decision Logic (Workflow)

The following diagram illustrates the decision matrix for disposing of Ethyl 2-chloro-6-methoxynicotinate.

Caption: Decision matrix for segregating Ethyl 2-chloro-6-methoxynicotinate based on physical state and solvent compatibility.

Part 3: Step-by-Step Disposal Protocol

Phase 1: Preparation & Personal Protective Equipment (PPE)

Always assume the compound is an irritant and potentially toxic.

PPE Item	Specification	Reason
Gloves	Nitrile (Double gloving recommended)	Protects against permeation of pyridine derivatives.[1]
Eye Protection	Chemical Splash Goggles	Prevents corneal damage from dust or splashes.[1]
Respiratory	N95 (for solids) or Fume Hood (liquids)	Prevents inhalation of dust or organic vapors.[1]
Clothing	Lab Coat (buttoned), long pants	Skin protection.[1]

Phase 2: Containerization[1]

Scenario A: Pure Solid Waste

• Select Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated solid waste bucket lined with a heavy-duty polyethylene bag (6 mil).[1]

  • Note: Avoid glass for solids unless necessary, to reduce breakage risk during transport.[1]

• Transfer: Transfer the solid carefully inside a fume hood to avoid dust generation.

• Sealing: If using a bag, twist and tape the neck (gooseneck seal).[1] If using a jar, screw the lid tight.[1]

Scenario B: Liquid Waste (Solutions)

• Segregation Rule: Even if the solvent is non-halogenated (e.g., Methanol), the presence of Ethyl 2-chloro-6-methoxynicotinate renders the entire mixture Halogenated Waste .[1]

• Select Container: Use a standard safety carboy (HDPE or Glass) designated for Halogenated Solvents .[1]

• Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g., Nitric Acid) or strong bases, which could react with the ester or pyridine functionalities [1].[1]

Phase 3: Labeling (RCRA Compliance)

Every container must be labeled immediately upon the first addition of waste.[1]

• Label Type: Hazardous Waste Tag.

• Chemical Contents: Write out the full name: "Ethyl 2-chloro-6-methoxynicotinate". Do not use abbreviations or chemical formulas.

• Hazard Checkboxes: Check Toxic and Irritant .[1]

Phase 4: Storage & Handoff[5]

• Satellite Accumulation Area (SAA): Store the container in your lab's designated SAA.

• Secondary Containment: The container must sit in a tray capable of holding 110% of the volume.

• Cap Management: Keep the container closed at all times except when adding waste.

Part 4: Emergency Procedures (Spills)

In the event of a spill outside the fume hood:

• Alert: Notify nearby personnel and cordon off the area.

• Assess: If the spill is >100g or outside a ventilated area, evacuate and call EHS.

• Clean-up (Small Scale):

  • Solids: Do not dry sweep (creates dust).[1] Cover with wet paper towels or use a HEPA vacuum if available.[1]

  • Liquids: Cover with an inert absorbent (Vermiculite or commercial spill pads).[1] Do not use sawdust (combustible).[1]

• Disposal: Place all cleanup materials into the Halogenated Solid Waste bin.

References

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Waste Identification.[1] Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Labels and Pictograms.[1][2] Retrieved from [Link][1]

• National Institutes of Health (NIH) - PubChem. Compound Summary: Pyridine Derivatives Safety.[1] (General Reference for Pyridine handling). Retrieved from [Link]

Sources

• 1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 2. chemscene.com [chemscene.com]